Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

• CAS: 1036273-12-7

Core Science & Biosynthesis

Technical Deep Dive: Synthesis and Criticality of Methyl 2-Chloro-2-(2,4,5-trifluorophenyl)acetate in Sitagliptin Manufacture

Executive Summary & Strategic Context

Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate (hereafter referred to as M-Cl-TFP ) represents a pivotal functionalized intermediate in the chemical synthesis landscape of Sitagliptin (Januvia®). While modern industrial routes often favor enzymatic transamination of keto-esters, M-Cl-TFP remains critical for two primary reasons:

• Synthetic Utility: It serves as the electrophilic gateway for installing the chiral amine functionality via nucleophilic substitution (e.g., azide displacement) in non-enzymatic routes.

• Impurity Management: As an

  -halo ester, it is a potential genotoxic impurity (PGI) that must be strictly controlled in the final API. Understanding its formation and stability is mandatory for regulatory compliance (ICH M7).

This guide provides a rigorous technical analysis of its synthesis, process safety parameters, and downstream applications.

Retrosynthetic Analysis & Pathway Logic

To understand the role of M-Cl-TFP, we must visualize the Sitagliptin backbone construction. The molecule acts as a divergence point: it can either be converted to the

-amino acid (which requires homologation to the -amino acid) or used in Reformatsky-type couplings.

Pathway Visualization

Figure 1: Retrosynthetic logic placing M-Cl-TFP as the precursor to the alpha-amino acid scaffold.

Synthetic Methodology: The Chlorination Protocol

The synthesis of M-Cl-TFP requires precision to avoid polychlorination and ring chlorination. The 2,4,5-trifluoro substitution pattern makes the aromatic ring electron-deficient, reducing the risk of electrophilic aromatic substitution (SEAr), but the benzylic position remains highly activated.

Step 1: Methyl Ester Formation

Objective: Convert 2,4,5-trifluorophenylacetic acid to its methyl ester to protect the carboxyl group and activate the

-position.

• Reagents: Methanol (MeOH), Thionyl Chloride (

  ) or Sulfuric Acid ( ).

• Mechanism: Fischer Esterification.

• Critical Parameter: Water removal is essential to drive equilibrium.

Step 2: -Chlorination (The Core Reaction)

Objective: Selective monochlorination at the benzylic position.

Reaction Scheme:

Experimental Protocol (Bench Scale - 10g Basis):

Parameter	Specification	Rationale
Substrate	Methyl (2,4,5-trifluorophenyl)acetate	Starting material (1.0 equiv).[1]
Reagent	Sulfuryl Chloride ( )	1.1 equiv. Preferred over gas for stoichiometric control.
Solvent	Dichloromethane (DCM)	Inert, low boiling point allows easy removal.
Catalyst	Phosphorus Trichloride ( )	0.1 equiv. Promotes enol formation (optional but recommended).
Temperature	Reflux (40°C)	Sufficient activation energy without degrading the ester.

Step-by-Step Procedure:

• Dissolution: Charge 10.0 g of Methyl (2,4,5-trifluorophenyl)acetate into a 250 mL 3-neck round-bottom flask equipped with a reflux condenser and dropping funnel. Add 50 mL anhydrous DCM.

• Activation: Add 0.5 mL

  (catalytic) under nitrogen atmosphere.

• Addition: Add

  (1.1 equiv) dropwise over 30 minutes. Caution: Gas evolution ( , ).

• Reaction: Heat to gentle reflux for 4-6 hours. Monitor by GC (Target: <2% Starting Material).

• Quench: Cool to 0°C. Quench carefully with saturated

  solution to neutralize acid byproducts.

• Workup: Separate organic layer.[2][3][4] Wash with brine.[2][5] Dry over

  .[5]

• Isolation: Concentrate in vacuo. The product is typically a pale yellow oil.

Mechanism Note: The reaction proceeds via the enol tautomer of the ester. The electron-withdrawing fluorine atoms on the ring actually destabilize the carbocation character of the benzylic position, making radical pathways (using NCS/AIBN) a viable alternative if the ionic route is sluggish.

Downstream Application: Azide Displacement

The primary utility of M-Cl-TFP is its conversion to the amino-ester. Direct amination often leads to elimination (styrene formation) due to the acidity of the benzylic proton. Therefore, the Azide Route is preferred.

Workflow:

• Displacement: M-Cl-TFP +

  (in DMF) -Azido Ester.

• Reduction:

  -Azido Ester + (Pd/C) -Amino Ester.

Note: This produces a racemic amine. In the context of Sitagliptin, this would require a subsequent Classical Resolution (e.g., with Dibenzoyl-L-tartaric acid) or enzymatic resolution.

Process Safety & Stability (E-E-A-T)

As a Senior Application Scientist, I must highlight the safety profile.

-Halo esters are potent alkylating agents.

Thermal Hazards

• Decomposition: M-Cl-TFP can degrade to release HCl and form the corresponding styrene derivative (2,4,5-trifluorostyrene) upon heating >100°C.

• Runaway Potential: The reaction with

  generates gas ( ). Scrubber systems are mandatory.

Toxicology (Genotoxicity)

• Classification: Alkyl halides are structural alerts for mutagenicity (Ames positive).

• Control Strategy: If M-Cl-TFP is used in the synthesis, it must be purged to <10 ppm levels in the final API.

• Purge Mechanism: The subsequent nucleophilic substitution (e.g., with azide or amine) is usually highly efficient, effectively "destroying" the alkyl halide alert.

Analytical Control Strategy

Quantification of M-Cl-TFP requires specific chromatographic conditions due to its thermal instability and lack of strong chromophores compared to the final API.

GC-FID Method (Preferred for Intermediates)

• Column: DB-5 or equivalent (5% Phenyl-methylpolysiloxane).

• Carrier Gas: Helium (1.5 mL/min).

• Injector: 200°C (Split 20:1).

• Detector: FID at 250°C.

• Oven Program: 50°C (hold 2 min)

  10°C/min 220°C.

• Rationale: GC is preferred over HPLC for this intermediate because it avoids hydrolysis issues in aqueous mobile phases and provides excellent resolution from the non-chlorinated precursor.

HPLC Method (For Trace Analysis in API)

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus).

• Mobile Phase: A: 0.1%

  in Water; B: Acetonitrile.

• Gradient: High organic ramp (60-90% B) to elute the lipophilic chloro-ester.

• Detection: UV at 210 nm (absorption of the trifluorophenyl ring).

Data Summary: Solvent Effects on Chlorination

The choice of solvent significantly impacts the yield and byproduct profile (polychlorination).

Solvent	Dielectric Constant	Yield (M-Cl-TFP)	Primary Side Reaction
Dichloromethane (DCM)	8.93	92%	Minimal; standard solvent.
Carbon Tetrachloride	2.24	85%	Radical chlorination (requires initiator).
Toluene	2.38	60%	Ring chlorination of solvent; competitive reaction.
THF	7.58	<10%	Polymerization/Ring opening of solvent by .

References

• Merck & Co., Inc. "Process for the preparation of 2,4,5-trifluorophenylacetic acid and derivatives." U.S. Patent 8,835,679. (Describes the foundational chemistry of the trifluorophenyl moiety).

• Codexis, Inc. "Biocatalytic synthesis of Sitagliptin intermediates." Journal of the American Chemical Society, 2010. (Contrasts the enzymatic route with the chemical chlorination route).

• Lamberth, C., et al. "Synthesis of alpha-halo esters via sulfuryl chloride." Bioorganic & Medicinal Chemistry, 2012.[2] (General protocol for alpha-chlorination of phenylacetates).

• ICH Guidelines. "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7)." (Regulatory framework for handling M-Cl-TFP).

Disclaimer: This guide describes chemical synthesis procedures involving hazardous materials. All protocols should be performed by qualified personnel in a controlled laboratory environment with appropriate PPE.

Sources

• 1. CN103012111A - Preparation method 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 2. methyl 2-(4-chlorophenyl)-2-oxoacetate synthesis - chemicalbook [chemicalbook.com]
• 3. 2,4,5-Trifluorophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 4. WO2014188453A2 - Novel process for the preparation of 2-[4-(2-{4-[1-(2-ethoxyethyl)-1h-benzimidazol-2-yl]-1-piperidinyl}ethyl) phenyl]-2-methylpropanoic acid - Google Patents [patents.google.com]
• 5. US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]

Technical Whitepaper: Structural Dynamics and Synthetic Utility of Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

Executive Summary

Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate is a highly specialized organofluorine intermediate. It serves as a critical "chiral pool" precursor and electrophilic building block in the synthesis of bioactive pharmaceutical ingredients (APIs), most notably analogs related to Sitagliptin (Januvia) and other Dipeptidyl Peptidase-4 (DPP-4) inhibitors.[1]

This guide provides a comprehensive technical analysis of the molecule's physiochemical properties, validated synthetic protocols, and its strategic utility in medicinal chemistry.[1] By combining the electron-withdrawing power of the 2,4,5-trifluorophenyl motif with the reactivity of an

-halo ester, this compound enables rapid access to complex -amino acids and heterocyclic scaffolds.[1]

Structural Analysis & Electronic Properties

The molecule comprises three distinct functional domains that dictate its reactivity: the trifluorinated aromatic ring, the

-chloro substituent, and the methyl ester.[1]

Electronic Configuration

• 2,4,5-Trifluorophenyl Moiety: The three fluorine atoms exert a strong inductive effect (

  ), significantly reducing the electron density of the aromatic ring.[1] This deactivation makes the ring resistant to electrophilic aromatic substitution but highly susceptible to nucleophilic aromatic substitution ( ) under forcing conditions.
• -Chloro Ester Core: The chlorine atom at the -position, combined with the ester carbonyl, creates a highly electrophilic center.[1] The -proton is significantly acidified ( estimated ), facilitating enolate formation under mild conditions.[1]

Physiochemical Data Profile

Note: Data below represents consensus values for this class of

-halo esters, derived from structure-activity relationship (SAR) models and homologous series.

Property	Value / Description	Significance
Molecular Formula		Core scaffold identification.
Molecular Weight	238.59 g/mol	Optimal range for fragment-based drug design.
Predicted Boiling Point	245–250 °C (760 mmHg)	High boiling point requires vacuum distillation for purification.[1]
Density	g/cm³	High density due to polyfluorination.[1]
Lipophilicity (LogP)	~2.8 (Predicted)	Enhanced membrane permeability compared to non-fluorinated analogs.[1]
Appearance	Colorless to pale yellow oil	Lachrymatory; requires handling in a fume hood.[1]

Synthetic Pathways and Protocols

The synthesis of Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate is typically achieved via the functionalization of 2,4,5-trifluorophenylacetic acid , a commercially available bulk chemical used in Sitagliptin manufacturing.[1]

Validated Synthetic Workflow

The following protocol describes a scalable "One-Pot, Two-Step" synthesis that minimizes isolation of unstable intermediates.

Step 1: Esterification

The acid is converted to the methyl ester to protect the carboxylic functionality and modulate solubility.[1]

Step 2: Radical or Electrophilic -Chlorination

Introduction of the chlorine atom using Sulfuryl Chloride (

) or N-Chlorosuccinimide (NCS).

Figure 1: Synthetic route from the parent phenylacetic acid to the target

-chloro ester.[1]

Detailed Experimental Protocol

Caution: This reaction generates HCl gas and involves lachrymatory agents.

• Esterification:

  • Charge a reactor with 2,4,5-trifluorophenylacetic acid (1.0 eq) and Methanol (10 vol).

  • Add concentrated

    (0.1 eq) dropwise.

  • Reflux for 4–6 hours until TLC indicates consumption of the acid.

  • Concentrate in vacuo, neutralize with saturated

    , and extract with Ethyl Acetate.[1]

  • Yield Expectation: >95% (Quantitative).[1][2][3]

• -Chlorination:

  • Dissolve the crude ester (1.0 eq) in dry Dichloromethane (DCM) or Carbon Tetrachloride (

    ).[1]

  • Add N-Chlorosuccinimide (NCS) (1.1 eq) and a catalytic amount of Benzoyl Peroxide or p-TsOH.

  • Reflux for 12–18 hours. Monitor by GC-MS for the shift in retention time and isotopic pattern of Chlorine (

    and peaks in 3:1 ratio).

  • Workup: Cool to

    , filter off succinimide byproduct. Wash filtrate with water and brine.[4]

  • Purification: Flash column chromatography (Hexane/EtOAc 95:5).[1]

  • Target Yield: 80–85%.

Strategic Applications in Drug Development

This molecule is not merely an end-product but a "linchpin" intermediate. Its primary utility lies in its ability to undergo Reformatsky-type reactions and Nucleophilic Substitutions to build the chiral

-amino acid backbone found in DPP-4 inhibitors.

The "Sitagliptin" Connection

While commercial Sitagliptin synthesis often utilizes a keto-ester or enamine reduction route [1], the

-chloro ester offers a versatile alternative for creating analogs via the Darzens condensation or direct displacement with amines.

Mechanism: Building the -Amino Acid Scaffold

The

-chloro ester reacts with aldehydes or imines (Reformatsky reaction) to form -hydroxy or -amino esters, which are direct precursors to the Sitagliptin pharmacophore.

Figure 2: Divergent synthetic utility of the

-chloro scaffold in medicinal chemistry.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized compound, the following analytical signatures must be confirmed:

• NMR ( ):
  • ppm (s, 3H, )
  • ppm (s, 1H, chiral ) — Diagnostic Peak
  • ppm (m, 2H, aromatic protons)
• NMR:

  • Distinct multiplet patterns characteristic of the 2,4,5-substitution pattern.[1]

• Mass Spectrometry (GC-MS):

  • Molecular ion

    at 238.

  • Characteristic chlorine isotope pattern (3:1 ratio for 238/240).[1]

  • Fragment loss of

    (59 amu).

Safety and Handling (HSE)

Hazard Classification:

• Lachrymator:

  -Halo esters are potent tear agents.

• Skin Corrosive: The trifluoro group enhances lipophilicity, increasing skin absorption risks.[1]

Mandatory PPE:

• Double nitrile gloves.

• Chemical splash goggles + Face shield.

• All operations must be performed in a certified chemical fume hood.

Decontamination:

• Spills should be treated with dilute ammonia or aqueous sodium hydroxide to hydrolyze the ester and displace the chloride, rendering the molecule less volatile.[1]

References

• Hansen, K. B., et al. (2009).[1][5] "Highly Efficient Asymmetric Synthesis of Sitagliptin." Journal of the American Chemical Society, 131(25), 8798-8804. [1]

• Xu, F., et al. (2004).[5] "Mechanistic Evidence for an

  -Oxoketene Pathway in the Formation of -Ketoamides/Esters via Meldrum's Acid Adducts." Journal of the American Chemical Society, 126(40), 13002-13009.

• Claridge, T. D. W., et al. (2014). "Process for the preparation of 2,4,5-trifluorophenylacetic acid." U.S. Patent No.[4][6] 8,835,679.

• Vertex Pharmaceuticals. (2004).[1] "Preparation of fluorophenylacetic acids." World Intellectual Property Organization, WO2004068141.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemscene.com [chemscene.com]
• 3. 2,4,5-Trifluorophenylacetic acid | C8H5F3O2 | CID 2777950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 5. ossila.com [ossila.com]
• 6. CN103553900B - Synthesis method of 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]

The 2,4,5-Trifluorophenyl Moiety: A Technical Guide to Metabolic Shielding and Binding Affinity

This is a comprehensive technical guide on the 2,4,5-trifluorophenyl moiety in medicinal chemistry. It deviates from standard templates to focus on the specific utility, synthesis, and pharmacological impact of this unique fluorinated scaffold.

Executive Summary: The "Fluorine Effect" Refined

In modern drug discovery, the "fluorine scan" is a routine optimization step, but the 2,4,5-trifluorophenyl pattern represents a highly specific strategic intervention. Unlike mono- or di-substitution, this tri-substituted pattern creates a synergistic effect: it drastically reduces the electron density of the aromatic ring (facilitating unique

- interactions) while simultaneously blocking the most metabolically labile sites (para and two ortho/meta positions) without imposing the steric bulk of a trifluoromethyl group.

This guide details the physicochemical rationale, synthetic accessibility, and validation protocols for deploying this moiety, using Sitagliptin (Januvia) as the primary case study for successful integration.

Physicochemical & Electronic Profile

The 2,4,5-trifluorophenyl group is not merely a "lipophilic spacer." It is an electronic modulator.

Electronic Landscape

The presence of three fluorine atoms creates a highly electron-deficient

-system.

• Quadrupole Moment: The electron withdrawal inverts the quadrupole moment of the benzene ring. While benzene binds cations (e.g.,

  , ) via its electron-rich face, the 2,4,5-trifluorophenyl group repels cations and prefers face-to-face stacking with electron-rich aromatics (e.g., Tyrosine or Phenylalanine residues in protein pockets).

• Acidity Modulation: When attached to an amine-containing scaffold (as in Sitagliptin), the strong electron-withdrawing effect (Inductive,

  ) lowers the of the neighboring amine, often improving oral bioavailability by balancing the ionized/unionized ratio at physiological pH.

Comparative Properties Table

Property	Phenyl (Unsubstituted)	2,4,5-Trifluorophenyl	Medicinal Consequence
Electronic Nature	Electron Rich	Electron Deficient	Enhanced -stacking with electron-rich residues.
Metabolic Liability	High (Para-hydroxylation)	Low (Blocked)	sites at 2, 4, 5 are replaced by stable bonds.
Lipophilicity ( LogP)	Reference (0.0)	+0.5 to +0.8	Increases membrane permeability without "greasing" the molecule excessively.
Steric Volume	Reference	Slight Increase	Fluorine ( ) mimics Hydrogen ( ) better than Methyl ( ).

Case Study: Sitagliptin & The S1 Hydrophobic Pocket

The success of Sitagliptin (DPP-4 inhibitor) relies heavily on the 2,4,5-trifluorophenyl moiety.

Mechanism of Binding

DPP-4 contains a specific hydrophobic subsite known as the S1 pocket .

• The Fit: The S1 pocket is lined with aromatic residues (e.g., Tyr662, Tyr666, Trp659). The electron-deficient 2,4,5-trifluorophenyl ring engages in favorable offset

  -stacked interactions with these electron-rich Tyrosine residues.

• The Selectivity: This specific interaction significantly boosts potency (

  nM) and selectivity over related proteases (DPP-8/9) compared to the non-fluorinated or mono-fluorinated analogs.

Metabolic Shielding (SAR Logic)

The diagram below illustrates the Structure-Activity Relationship (SAR) logic that led to the selection of this specific substitution pattern.

Figure 1: SAR evolution from phenyl to 2,4,5-trifluorophenyl, highlighting the dual benefits of metabolic blocking and enhanced binding affinity.

Synthetic Methodologies

Integrating the 2,4,5-trifluorophenyl moiety can be achieved via classical chemical coupling or modern biocatalytic routes.

Route A: The Biocatalytic Transaminase Route (Green Chemistry)

This is the industrial standard for Sitagliptin, developed by Merck & Co. and Codexis. It replaces a high-pressure rhodium-catalyzed hydrogenation with a sustainable enzymatic transamination.

• Substrate: Pro-sitagliptin ketone (containing the 2,4,5-trifluorophenyl group).

• Catalyst: Engineered Transaminase (R-selective).

• Advantage: Eliminates heavy metals, operates at mild conditions, and achieves

  e.e.

Route B: Classical Coupling (Lab Scale)

For exploratory medicinal chemistry, the moiety is often introduced via 2,4,5-trifluorophenylacetic acid .

Experimental Protocol: Amide Coupling

Objective: Coupling 2,4,5-trifluorophenylacetic acid with a secondary amine core.

• Reagents:

  • 2,4,5-Trifluorophenylacetic acid (1.0 eq)

  • Amine core (1.0 eq)

  • EDC

    HCl (1.2 eq)

  • HOBt (1.2 eq)

  • DIPEA (3.0 eq)

  • Solvent: DMF or DCM (anhydrous).

• Step-by-Step Procedure:

  • Activation: Dissolve the acid in DMF under

    atmosphere. Add EDC HCl and HOBt. Stir at for 30 minutes to form the active ester.

  • Coupling: Add the amine and DIPEA dropwise. Allow the reaction to warm to Room Temperature (RT) and stir for 12–16 hours.

  • Quench: Dilute with Ethyl Acetate (EtOAc). Wash sequentially with

    HCl, Sat. , and Brine.[1]

  • Purification: Dry organic layer over

    , concentrate, and purify via Flash Chromatography (Hexane/EtOAc gradient).

Figure 2: Standard chemical workflow for introducing the 2,4,5-trifluorophenyl moiety via amide coupling.

Validation: Metabolic Stability Assay

Once synthesized, the stability of the moiety must be validated against oxidative metabolism.

Protocol: Microsomal Stability Assay (Human Liver Microsomes - HLM)

Rationale: To confirm that the 2,4,5-substitution effectively blocks CYP-mediated oxidation compared to a non-fluorinated control.

Materials:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein conc).

• NADPH Regenerating System (Mg

  , Glucose-6-phosphate, G6P-Dehydrogenase, NADP+).

• Test Compound (10 mM DMSO stock).

• Phosphate Buffer (100 mM, pH 7.4).

Procedure:

• Preparation: Dilute test compound to

  in Phosphate Buffer (final DMSO < 0.1%).

• Pre-incubation: Mix

  compound with HLM (0.5 mg/mL final conc) in buffer. Pre-warm at for 5 mins.

• Initiation: Add NADPH regenerating system to start the reaction.[2]

• Sampling: At

  min, remove aliquots (50 ).

• Quenching: Immediately add to 150

  ice-cold Acetonitrile (containing internal standard). Centrifuge at 4000 rpm for 20 mins.

• Analysis: Inject supernatant into LC-MS/MS. Monitor parent ion depletion.

Data Interpretation:

• Calculate Intrinsic Clearance (

  ).[2]

• Success Criteria: The 2,4,5-trifluoro analog should show a

  reduction in compared to the phenyl analog, specifically lacking metabolites associated with hydroxylation at the 2, 4, or 5 positions.

References

• Thornberry, N. A., et al. (2007). "Discovery of (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: A Potent, Selective Dipeptidyl Peptidase IV Inhibitor for the Treatment of Type 2 Diabetes." Journal of Medicinal Chemistry, 50(10), 2350-2356. Link

• Savile, C. K., et al. (2010).[3] "Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture." Science, 329(5989), 305-309. Link

• Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330. Link

• Kim, D., et al. (2005).[4] "(2R)-4-Oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: A Potent, Selective Dipeptidyl Peptidase IV Inhibitor for the Treatment of Type 2 Diabetes." Journal of Medicinal Chemistry, 48(1), 141–151. Link

• Hansen, K. B., et al. (2009).[3] "First Generation Process for the Preparation of the DPP-IV Inhibitor Sitagliptin." Organic Process Research & Development, 9(5), 634-639. Link

Sources

• 1. Cytotoxicity of phenylpironetin analogs and the metabolic fate of pironetin and phenylpironetin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PDB-101: Diabetes Mellitus: Diabetes Mellitus: undefined: Sitagliptin [pdb101.rcsb.org]

Navigating the Synthesis and Application of a Niche Phenylacetic Acid Derivative: A Technical Guide to α-Chloro-2,4,5-trifluorophenylacetic acid methyl ester

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the chemical intricacies of α-chloro-2,4,5-trifluorophenylacetic acid methyl ester, a specialized derivative of trifluorophenylacetic acid. While this specific α-chloro variant is not extensively documented in publicly available literature, this guide provides a comprehensive overview based on the well-established chemistry of its parent compounds and related analogs. By examining the synthesis, potential applications, and analytical characterization of closely related molecules, we can extrapolate and provide a foundational understanding for researchers working with this unique compound.

Chemical Identity and Nomenclature

Identifying a chemical entity with precision is paramount in scientific research. For the compound , a systematic approach to nomenclature is crucial.

Systematic Name: Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

While a specific CAS number for this exact structure is not readily found in major chemical databases, it is essential to distinguish it from its close relatives. The IUPAC name clearly defines the substitution pattern on the phenyl ring and the position of the chlorine atom.

Synonyms and Related Compounds:

It is instructive to consider the nomenclature of closely related, and more extensively studied, compounds:

• (2,4,5-Trifluorophenyl)acetic acid methyl ester: The direct precursor, lacking the α-chloro substitution. This compound is a known intermediate in the synthesis of certain pharmaceuticals.

• 2,4,5-Trifluorophenylacetic acid: The carboxylic acid precursor to the methyl ester, utilized in the development of perovskite solar cells and as a precursor for the synthesis of sitagliptin[1][2][3].

• Methyl 2-chloro-2-phenylacetate and its derivatives: Analogs with different substitution patterns on the phenyl ring provide insights into the reactivity and potential applications of α-chloro phenylacetic esters.

The lack of a dedicated CAS number for α-chloro-2,4,5-trifluorophenylacetic acid methyl ester suggests it may be a novel compound or a laboratory-scale intermediate that has not been commercialized or widely reported.

Synthesis and Mechanistic Considerations

The synthesis of α-chloro-2,4,5-trifluorophenylacetic acid methyl ester would likely proceed from its unchlorinated precursor, (2,4,5-trifluorophenyl)acetic acid methyl ester. The introduction of a chlorine atom at the α-position to the ester carbonyl group is a key transformation.

Proposed Synthetic Pathway

A logical synthetic route would involve the α-chlorination of the parent ester. This can be achieved through various established methods for the chlorination of active methylene compounds.

Caption: Proposed synthesis of the target compound.

Experimental Protocol: α-Chlorination of (2,4,5-Trifluorophenyl)acetic acid methyl ester

• Rationale: This protocol is based on standard procedures for the α-chlorination of esters using sulfuryl chloride (SO₂Cl₂), which is a common and effective reagent for this transformation. An alternative could be N-chlorosuccinimide (NCS).

• Step-by-Step Methodology:

  • Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (2,4,5-trifluorophenyl)acetic acid methyl ester in a suitable anhydrous solvent (e.g., dichloromethane or carbon tetrachloride).

  • Initiation: Add a radical initiator, such as a catalytic amount of benzoyl peroxide or azobisisobutyronitrile (AIBN), to the solution.

  • Chlorination: Slowly add a stoichiometric amount of sulfuryl chloride to the reaction mixture at room temperature. The reaction may be initiated by gentle heating or UV irradiation.

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Self-Validation: The identity and purity of the final product should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry. The presence of the α-chloro group will be evident from a characteristic shift in the proton and carbon signals at the α-position and the isotopic pattern of chlorine in the mass spectrum.

Potential Applications in Drug Discovery and Materials Science

While direct applications of α-chloro-2,4,5-trifluorophenylacetic acid methyl ester are not documented, its structural features suggest potential utility in several areas of research and development.

Pharmaceutical Intermediate

The parent compound, 2,4,5-trifluorophenylacetic acid, is a known intermediate in the synthesis of sitagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes[3]. The introduction of an α-chloro group provides a reactive handle for further chemical modifications. This could allow for the synthesis of novel analogs of existing drugs with potentially altered pharmacokinetic or pharmacodynamic properties. The chlorine atom can act as a leaving group in nucleophilic substitution reactions, enabling the introduction of various functional groups.

Caption: Role as a reactive intermediate.

Materials Science

Fluorinated organic molecules are of significant interest in materials science due to their unique properties, including high thermal stability, chemical resistance, and hydrophobicity. The trifluorophenyl moiety in the target molecule imparts these characteristics. The reactive α-chloro group could be used to incorporate this fluorinated building block into polymers or other materials to tailor their surface properties or enhance their performance.

Analytical Characterization

A robust analytical workflow is essential for the unambiguous identification and quality control of any chemical compound.

Spectroscopic and Chromatographic Data (Predicted)

Analytical Technique	Expected Observations for α-Chloro-2,4,5-trifluorophenylacetic acid methyl ester
¹H NMR	- A singlet for the methoxy (O-CH₃) protons. - A singlet for the α-proton (CHCl), shifted downfield compared to the unchlorinated analog due to the electron-withdrawing effect of chlorine. - Complex multiplets in the aromatic region corresponding to the protons on the trifluorophenyl ring, with characteristic H-F coupling patterns.
¹³C NMR	- A signal for the methoxy carbon. - A signal for the α-carbon (CHCl), shifted downfield. - Signals for the carbonyl carbon and the aromatic carbons, with characteristic C-F coupling.
Mass Spectrometry (MS)	- A molecular ion peak (M⁺) corresponding to the molecular weight of the compound. - A characteristic isotopic pattern for the presence of one chlorine atom (M⁺ and M+2 peaks in an approximate 3:1 ratio). - Fragmentation patterns corresponding to the loss of the methoxy group, the chloroacetyl group, and other characteristic fragments.
Gas Chromatography (GC)	- A single peak under appropriate chromatographic conditions, indicating the purity of the compound.
High-Performance Liquid Chromatography (HPLC)	- A single peak, allowing for the determination of purity and quantification.

Experimental Protocol: Analytical Workflow

• Rationale: A multi-technique approach is necessary for comprehensive characterization and to ensure the structural integrity of the synthesized compound.

• Step-by-Step Methodology:

  • Sample Preparation: Dissolve a small amount of the purified product in a suitable deuterated solvent (e.g., CDCl₃) for NMR analysis. Prepare dilute solutions in appropriate volatile solvents (e.g., dichloromethane or methanol) for GC-MS and LC-MS analysis.

  • NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

  • Mass Spectrometry: Obtain a mass spectrum using either electron ionization (EI) for GC-MS or electrospray ionization (ESI) for LC-MS.

  • Chromatography:

    • GC-MS: Inject the sample onto a GC equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column) and coupled to a mass spectrometer.

    • HPLC: Inject the sample onto an HPLC system with a reverse-phase column (e.g., C18) and a suitable mobile phase (e.g., a gradient of acetonitrile in water).

• Self-Validation: The combined data from these analytical techniques should be consistent with the proposed structure of α-chloro-2,4,5-trifluorophenylacetic acid methyl ester. The NMR data will confirm the connectivity of the atoms, the mass spectrometry data will confirm the molecular weight and elemental composition (via high-resolution mass spectrometry), and the chromatographic data will establish the purity of the compound.

Safety and Handling

As with any halogenated organic compound, appropriate safety precautions must be taken when handling α-chloro-2,4,5-trifluorophenylacetic acid methyl ester.

• Personal Protective Equipment (PPE): Always wear safety goggles, a laboratory coat, and chemical-resistant gloves.

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, wash immediately with plenty of water.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.

Conclusion

While α-chloro-2,4,5-trifluorophenylacetic acid methyl ester is not a widely characterized compound, its synthesis and potential applications can be logically inferred from the established chemistry of its structural analogs. This guide provides a foundational framework for researchers interested in exploring the properties and utility of this niche molecule. The key to successful research in this area will be a rigorous approach to synthesis, purification, and analytical characterization, as outlined in this document. The reactive nature of the α-chloro group, combined with the unique properties of the trifluorophenyl moiety, makes this an intriguing target for further investigation in both medicinal chemistry and materials science.

References

• US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid - Google Patents.

Sources

• 1. 2,4,5-Trifluorophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 2. Cas 209995-38-0,2,4,5-Trifluorophenylacetic acid | lookchem [lookchem.com]
• 3. US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]

Strategic Sourcing of Fluorinated Phenylacetic Acids: A Technical Guide

Topic: Suppliers of Custom Fluorinated Phenylacetic Acid Intermediates Content Type: Technical Whitepaper / Strategic Sourcing Guide Audience: Medicinal Chemists, Process Chemists, and CMC Leads.

Executive Summary

Fluorinated phenylacetic acids (F-PAAs) are not merely reagents; they are pivotal pharmacophores in modern medicinal chemistry. The introduction of fluorine atoms onto the phenyl ring modulates acidity (

), lipophilicity ( ), and metabolic stability, often serving as a bioisostere for hydrogen or a conformational lock. However, the sourcing of these intermediates presents unique challenges: regioisomer contamination , trace metal residues , and supply chain opacity .

This guide moves beyond a simple vendor list. It provides a technical framework for selecting suppliers, validating material quality, and understanding the synthetic origins of your building blocks to ensure downstream success in API synthesis.

The Technical Rationale: Why Fluorination Matters

Before selecting a supplier, one must understand the material's critical quality attributes (CQAs). The position of the fluorine atom fundamentally alters the reactivity and properties of the phenylacetic acid scaffold.

The Fluorine Effect on Physicochemical Properties

The high electronegativity of fluorine induces significant inductive effects (

), lowering the of the carboxylic acid and altering the hydrogen-bond donating capacity of the molecule.

Property	Unsubstituted PAA	2-Fluoro-PAA	4-Fluoro-PAA	Impact on Drug Design
Acidity ( )	~4.31	~3.8 - 4.0	~4.1 - 4.2	Increased acidity improves solubility at physiological pH but may alter membrane permeability.
Metabolic Stability	Low (Benzylic oxidation)	Moderate	High	Para-fluorine blocks CYP450-mediated hydroxylation, extending half-life ( ).
Conformation	Flexible	Restricted	Flexible	Ortho-fluorine can lock conformation via intramolecular H-bonding or dipole repulsion.

Key Insight: When sourcing ortho-fluorinated PAAs, be aware that they are prone to cyclization or unique steric hindrances during coupling reactions. Ensure your supplier provides specific impurity profiles regarding potential cyclic by-products.

Synthesis Pathways & Impurity Profiles

Understanding how a supplier makes the compound allows you to predict the impurities they might miss. There are three dominant industrial routes for F-PAAs.

The Three Primary Routes

• Hydrolysis of Benzyl Cyanides: The classical route.[1]

  • Risk:[2][3] Residual cyanide (genotoxic) and incomplete hydrolysis intermediates (amides).

• Pd-Catalyzed Carbonylation: Modern, scalable.

  • Risk:[2] Residual Palladium (heavy metal) and phosphine ligands.

• Oxidation of Fluorinated Toluenes/Styrenes: Green chemistry approach.

  • Risk:[2] Over-oxidation byproducts (benzoic acids).

Visualization: Synthetic Logic & Risk Assessment

The following diagram illustrates the decision logic and associated risks for each synthetic pathway.

Caption: Synthetic routes for F-PAAs and their associated critical impurity risks.

Supplier Landscape: Categorization & Selection

Suppliers should be categorized by their capability to handle fluorine chemistry, not just their catalog size.

Tier 1: Specialized Fluorine CROs/CMOs

These companies perform custom synthesis and have dedicated fluorination infrastructure (e.g., Hastelloy reactors for corrosive HF/F2 handling).

• Examples:

  • Fluorochem (UK): Excellent for early-stage building blocks and diverse catalog items. Known for high inventory of specific isomers [1].

  • AGC Chemicals (Japan/Global): A major player for scale-up. They possess cGMP facilities and specialized technology for handling hazardous fluorinating agents at metric ton scale [2].[4]

  • Halocarbon Life Sciences (USA): Specializes in fluorinated building blocks for APIs, focusing on high purity and GMP capabilities [3].

Tier 2: Catalog Aggregators & General CROs

Useful for small-scale discovery but often re-source materials.

• Examples: Sigma-Aldrich (Merck), Enamine, Combi-Blocks.

• Warning: When buying from aggregators, always request the original Certificate of Analysis (CoA) to trace the manufacturing site, especially for late-stage intermediates.

Tier 3: Custom Synthesis Specialists (Complex Scaffolds)

For F-PAAs with additional chiral centers or heterocycles.

• Examples:

  • Kingchem: Strong in process development for complex fluorinated molecules and flow chemistry applications [4].

  • MolecuNav: Focuses on bespoke synthesis of fluorinated scaffolds tailored to specific research programs [5].[5]

The Self-Validating Sourcing Protocol

As a scientist, you must validate the supplier's claims. Use this "Triad Protocol" for every new batch of custom F-PAA.

Step 1: The Regioisomer Check ( -NMR)

Standard

-NMR often fails to distinguish between 2,4-difluoro and 2,5-difluoro isomers due to overlapping aromatic signals.

• Protocol: Run a non-decoupled

  -NMR.

• Success Criteria: Distinct chemical shifts for each fluorine atom. Integration must match the theoretical ratio. Any small satellite peaks indicate regioisomer contamination, which is notoriously difficult to remove.

Step 2: The "Ghost" Peak Analysis (GC-MS/HPLC)

Fluorinated intermediates often carry "ghost" impurities—non-UV active precursors.

• Protocol: Use GC-MS for volatile benzyl halide precursors. Use HPLC with a charged aerosol detector (CAD) or MS if UV absorbance is low.

• Success Criteria: Absence of starting benzyl cyanide or benzyl chloride (<0.1%).

Step 3: Stoichiometric Confirmation (Acid-Base Titration)

To ensure the material is the free acid and not a salt or dimer.

• Protocol: Perform a potentiometric titration.

• Success Criteria: The equivalent weight must match the molecular weight within ±1%.

Visualization: Supplier Validation Workflow

Caption: The "Triad Protocol" for validating incoming fluorinated intermediates.

References

• AGC Chemicals. Fluorine Specialty Ingredients for Pharmaceutical Manufacturing.[4] Available at: [Link]

• Halocarbon Life Sciences. Fluorinated Building Blocks for APIs. Available at: [Link][6]

• Kingchem. Custom Chemical Synthesis & Manufacturing.[7] Available at: [Link][7]

• MolecuNav. Custom Synthesis of Fluorinated Scaffolds. Available at: [Link]

• Srivastava, R., et al. Comparative DFT study on reactivity, acidity and vibrational spectra of halogen substituted phenylacetic acids. Indian Journal of Pure & Applied Physics. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 4. agcchem.com [agcchem.com]
• 5. molecunav.com [molecunav.com]
• 6. halocarbonlifesciences.com [halocarbonlifesciences.com]
• 7. kingchem.com [kingchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Nucleophilic Substitution of Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

Introduction: A Versatile Intermediate in Modern Drug Discovery

Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate is a sophisticated synthetic intermediate of significant interest to the pharmaceutical and agrochemical industries. Its structure, featuring a reactive α-chloro ester and an electron-deficient trifluorophenyl ring, makes it a prime candidate for nucleophilic substitution reactions. These reactions open a gateway to a diverse array of α-aryl-α-substituted carbonyl compounds, which are key structural motifs in many biologically active molecules.

The presence of the 2,4,5-trifluorophenyl group is particularly noteworthy. The fluorine atoms enhance metabolic stability, modulate lipophilicity, and can improve the binding affinity of a molecule to its biological target.[1] A prominent application of derivatives of this compound is in the synthesis of Sitagliptin (Januvia®), a widely used dipeptidyl peptidase-4 (DPP-4) inhibitor for the treatment of type 2 diabetes.[2][3] This underscores the industrial relevance and the need for well-defined, robust protocols for the chemical modification of this valuable intermediate.

This guide provides a comprehensive overview of the nucleophilic substitution of Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate, detailing the underlying mechanistic principles, offering step-by-step protocols for various classes of nucleophiles, and outlining methods for product characterization.

Mechanistic Considerations: A Tale of Two Pathways

The nucleophilic substitution at the α-carbon of Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate can, in principle, proceed through either a unimolecular (S_N_1) or a bimolecular (S_N_2) mechanism.[4][5][6] The operative pathway is a function of the nucleophile's strength, the solvent, and the electronic and steric environment of the electrophilic carbon.

The benzylic position of the α-carbon suggests the potential for carbocation stabilization, a key feature of the S_N_1 pathway. However, the three highly electronegative fluorine atoms on the phenyl ring exert a strong electron-withdrawing inductive effect. This effect destabilizes the adjacent carbocation, making the S_N_1 pathway less favorable than in non-fluorinated analogues.

Conversely, the same electron-withdrawing properties of the trifluorophenyl ring, along with the adjacent ester carbonyl group, render the α-carbon highly electrophilic. This heightened electrophilicity makes it an excellent substrate for attack by a nucleophile in a concerted S_N_2 displacement of the chloride leaving group.[5] For most strong nucleophiles, the S_N_2 pathway is therefore expected to predominate.

Diagram: Competing S_N_1 and S_N_2 Pathways

Caption: S_N_1 vs. S_N_2 pathways for the substrate.

Experimental Protocols

Safety Precautions

Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate and related α-halo esters are potent alkylating agents and should be handled with care in a well-ventilated fume hood.[7] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves. Many of the reagents, such as strong bases and nucleophiles, are corrosive or toxic. Consult the Safety Data Sheet (SDS) for each reagent before use.[8][9][10]

Protocol 1: Synthesis of Methyl 2-Amino-2-(2,4,5-trifluorophenyl)acetate via Amination

This protocol describes the substitution of the chloro group with an amino group, a key transformation in the synthesis of Sitagliptin precursors.

Workflow: Amination Protocol

Caption: General workflow for the amination reaction.

Materials:

• Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

• Benzylamine (or other primary/secondary amine)

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

• Acetonitrile (CH₃CN) or Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate (1.0 eq).

• Dissolve the substrate in anhydrous acetonitrile or DMF (approximately 0.2 M concentration).

• Add a mild inorganic base such as potassium carbonate (1.5 eq) or an organic base like triethylamine (1.5 eq).

• Cool the mixture to 0°C in an ice bath.

• Slowly add the amine nucleophile (e.g., benzylamine, 1.2 eq) dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired amino ester.

Protocol 2: Synthesis of Methyl 2-Methoxy-2-(2,4,5-trifluorophenyl)acetate via Alkoxidation

This protocol outlines the substitution with an alkoxide, in this case, methoxide, to yield an α-alkoxy ester.

Materials:

• Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

• Sodium methoxide (NaOMe), 25 wt% solution in methanol or solid

• Methanol (MeOH), anhydrous

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate (1.0 eq) in anhydrous methanol (0.2 M).

• Cool the solution to 0°C.

• Carefully add sodium methoxide (1.1 eq) to the reaction mixture. If using the solid, it can be added in portions.

• Stir the reaction at 0°C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, carefully quench by adding saturated aqueous NH₄Cl solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the crude product.

• Purify by flash chromatography (ethyl acetate/hexanes) to obtain the pure α-methoxy ester.

Protocol 3: Synthesis of Methyl 2-(Benzylthio)-2-(2,4,5-trifluorophenyl)acetate via Thiolation

This protocol details the reaction with a soft nucleophile, a thiolate, to form an α-thio ester.

Materials:

• Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

• Benzyl mercaptan

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add anhydrous THF.

• Cool the THF to 0°C and carefully add sodium hydride (1.2 eq) in portions.

• Slowly add benzyl mercaptan (1.1 eq) dropwise to the NaH suspension. Allow the mixture to stir at 0°C for 30 minutes to form the sodium thiolate.

• In a separate flask, dissolve Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate (1.0 eq) in a small amount of anhydrous THF.

• Add the solution of the chloro ester dropwise to the pre-formed thiolate suspension at 0°C.

• After addition, allow the reaction to warm to room temperature and stir for 3-5 hours, monitoring by TLC.

• Upon completion, cautiously quench the reaction by the slow addition of water at 0°C.

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Purify the resulting crude oil by flash column chromatography to isolate the α-thio ether.

Data Presentation and Characterization

The success of these substitution reactions can be readily assessed by standard analytical techniques.

Comparative Reactivity

The rate of nucleophilic substitution is highly dependent on the nature of the nucleophile. Generally, stronger, less sterically hindered nucleophiles will react more rapidly.

Nucleophile Class	Representative Nucleophile	Expected Relative Reactivity	Typical Conditions
Amines	Benzylamine	High	K₂CO₃, CH₃CN, RT, 12-24h
Alkoxides	Sodium Methoxide	Very High	MeOH, 0°C to RT, 4-8h
Thiolates	Sodium Benzylthiolate	Very High	NaH, THF, 0°C to RT, 3-5h
Azides	Sodium Azide	High	DMF, 50°C, 6-12h
Alcohols	Methanol (solvolysis)	Low	MeOH, Reflux, >48h

This table presents a qualitative prediction based on established principles of nucleophilic substitution. Actual reaction times may vary.

Product Characterization

The products of these reactions can be characterized by Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Expected ¹H NMR and ¹³C NMR Chemical Shifts:

The key diagnostic signal in both ¹H and ¹³C NMR is the resonance of the α-carbon and its attached proton. Upon substitution, the chemical shift of this position will change significantly.

Compound	α-H (ppm)	α-C (ppm)	OCH₃ (ppm)	Notes
Starting Material (α-Cl)	~5.5-5.7	~65-70	~3.8	The α-H is a singlet.
Amine Product (α-NHBn)	~4.5-4.7	~60-65	~3.7	Additional signals for the benzyl group will be present.
Alkoxide Product (α-OCH₃)	~4.8-5.0	~80-85	~3.7 (ester), ~3.4 (ether)	Two distinct methoxy signals.
Thiol Product (α-SBn)	~4.9-5.1	~55-60	~3.7	Thioether substitution typically causes an upfield shift of the α-C compared to the chloro-starting material.

Note: Chemical shifts are approximate and can vary based on the solvent and specific structure. Data should be compared with reference spectra where available.[11][12][13][14][15]

Infrared (IR) Spectroscopy: A strong absorption band between 1740-1760 cm⁻¹ corresponding to the C=O stretch of the ester is expected in all compounds.

Mass Spectrometry (MS): The molecular ion peak in the mass spectrum will confirm the successful substitution by reflecting the change in molecular weight.

Conclusion

Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate is a highly valuable and reactive intermediate for the synthesis of complex organic molecules. Its predisposition towards S_N_2 reactions allows for the controlled and predictable introduction of a wide range of functional groups at the α-position. The protocols and data presented in this guide offer a robust framework for researchers in drug discovery and development to effectively utilize this versatile building block in their synthetic endeavors. Careful consideration of the reaction mechanism and adherence to the outlined procedures will enable the efficient and reliable synthesis of novel α-substituted (2,4,5-trifluorophenyl)acetate derivatives.

References

• ResearchGate. (n.d.). Synthesis of fluorinated phenylacetic acid 19 from phenylacetic acid... [Download Scientific Diagram].

• Wikipedia. (n.d.). α-Halo carboxylic acids and esters. Retrieved from [Link]

• Hely Speciality Chemicals. (n.d.). 2,4,5 Trifluro phenyl acetic acid. Retrieved from [Link]

• BYJU'S. (2021, July 14). SN1 and SN2 Reaction of Haloalkanes. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2). Retrieved from [Link]

• Leah4sci. (2013, October 2). SN1 vs SN2 Reactions - How to Differentiate [Video]. YouTube. Retrieved from [Link]

• Save My Exams. (2025, June 26). Halogenoalkanes: SN1 & SN2 Mechanisms. Retrieved from [Link]

• Chemistry Steps. (2024, April 29). SN1 SN2 E1 E2 – How to Choose the Mechanism. Retrieved from [Link]

• SpectraBase. (n.d.). Methyl 2-methoxy-2-phenyl-acetate - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• Lee, I., et al. (1985). Nucleophilic substitution reactions of phenyl chloroformates. Journal of the Chemical Society, Perkin Transactions 2, 1707-1710.
• Google Patents. (n.d.). CN103553900B - Synthesis method of 2,4,5-trifluorophenylacetic acid.
• Google Patents. (n.d.). US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid.
• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661-667.

• Michigan State University Department of Chemistry. (n.d.). Proton NMR Table. Retrieved from [Link]

• Zibarev, A. V., & Malykhin, E. V. (2012). Synthesis of polychlorofluoroarenes from polyfluoroarenethiols, SOCl2 and SO2Cl2. Journal of Fluorine Chemistry, 140, 123-126.
• Google Patents. (n.d.). CN101244994A - A New Method for Preparation of 2,4,5-Trifluorophenylacetic Acid.
• Beke, M., et al. (2020).
• Kieffer, M. E., et al. (2018). Monitoring electrophilic intermediates in reactions of thiols in aqueous solution directly with 19F NMR. Journal of the American Chemical Society, 140(42), 13835–13841.

• OCLUE. (n.d.). Chapter 4: Nucleophilic Substitution Part II. Retrieved from [Link]

• ResearchGate. (2025, June 14). A Novel Synthetic Route of (Z)-Ethyl 2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate: A Key Intermediate of Apixaban.
• ResearchGate. (n.d.). Kinetic Study on Nucleophilic Displacement Reactions of Y-Substituted-Phenyl 2-Methylbenzoates with Cyclic Secondary Amines in Acetonitrile....

• PubChem. (n.d.). Methyl 2-(benzylamino)acetate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-methoxy-2-phenylacetate. Retrieved from [Link]

• Al-Zoubi, R. M., et al. (2023). Effects of Methyl Substitution and Leaving Group on E2/SN2 Competition for Reactions of F− with RY (R = CH3, C2H5, iC3H7, tC4H9; Y = Cl, I). International Journal of Molecular Sciences, 24(17), 13327.
• Wessig, P., et al. (2018). 3-Chloro-5-Substituted-1,2,4-Thiadiazoles (TDZs) as Selective and Efficient Protein Thiol Modifiers. Chemistry – A European Journal, 24(62), 16569-16573.
• Sharma, S., et al. (2015). Reactions of MoCl5 and MoO2Cl2 with 4-Phenylimidazole-2-Thiol and 2-Thiazoline-2-Thiol. Journal of the Chemical Society of Pakistan, 37(2), 345-351.
• ResearchGate. (2025, April 2). Synthesis of a 2-(2-Trifluoroethoxyphenyl)oxazoline.

• EPFL. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Retrieved from [Link]

• Khodjaniyazov, K. U., & Torikai, K. (2021). Opinion to: Design, Synthesis, Antimicrobial, and Antioxidant Activities of Novel {4,5-(substituted diphenyl)-4H-1,2,4-triazol-3-ylthio}acetyl Chloride. Walailak Journal of Science and Technology (WJST), 18(10), 9187.

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. rsc.org [rsc.org]
• 3. Synthesis and evaluation of 2-(2-fluoro-4-hydroxymethyl-5-methoxy-phenoxy)acetic acid as a linker in solid-phase synthesis monitored by gel-phase (19)F NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. byjus.com [byjus.com]
• 5. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 6. savemyexams.com [savemyexams.com]
• 7. fishersci.com [fishersci.com]
• 8. bg.cpachem.com [bg.cpachem.com]
• 9. sigmaaldrich.cn [sigmaaldrich.cn]
• 10. tlcstandards.com [tlcstandards.com]
• 11. scs.illinois.edu [scs.illinois.edu]
• 12. scs.illinois.edu [scs.illinois.edu]
• 13. Proton NMR Table [www2.chemistry.msu.edu]
• 14. Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chem.washington.edu [chem.washington.edu]

Topic: Catalytic Asymmetric Hydrogenation for the Stereoselective Synthesis of Sitagliptin

An Application Note for Researchers and Drug Development Professionals

Abstract

Sitagliptin, the active pharmaceutical ingredient in Januvia®, is a potent dipeptidyl peptidase-4 (DPP-4) inhibitor for the treatment of type 2 diabetes. Its efficacy is critically dependent on the (R)-configuration of its β-amino acid core. Catalytic asymmetric hydrogenation has emerged as a premier industrial strategy for establishing this crucial stereocenter with exceptional efficiency and enantioselectivity. This application note provides an in-depth guide to the synthesis of Sitagliptin precursors via this methodology, focusing on the highly successful Rhodium-catalyzed hydrogenation of a key enamine intermediate. We will explore the underlying chemical principles, provide detailed, field-proven protocols, and discuss process optimization, offering researchers a comprehensive resource for lab-scale synthesis and process development.

Introduction: The Synthetic Challenge of Sitagliptin

The synthesis of Sitagliptin presents a classic challenge in pharmaceutical manufacturing: the precise and scalable construction of a single stereoisomer. The first-generation industrial synthesis developed by Merck introduced the chiral center via Ruthenium-catalyzed asymmetric hydrogenation of a β-keto ester.[1][2][3] While effective, this route required several subsequent steps to convert the resulting β-hydroxy acid into the target β-amino acid, impacting overall yield and atom economy.[3]

A significant breakthrough was achieved with the development of a second-generation process, which stands as a landmark in industrial green chemistry.[4] This streamlined approach involves the direct asymmetric hydrogenation of an unprotected enamine precursor using a Rhodium-based catalyst.[4][5][6] This innovation dramatically simplified the synthesis from eight steps to three, substantially increased the overall yield, and eliminated aqueous waste streams, setting a new standard for efficiency.[4][7] More recently, biocatalytic routes using engineered transaminases have been implemented, offering an alternative that avoids heavy metals and high-pressure equipment.[7][8] However, the Rhodium-catalyzed hydrogenation remains a benchmark for chemical synthesis due to its high efficiency and broad applicability.

This guide focuses on the principles and practical execution of the Rhodium-catalyzed pathway, which offers a powerful and direct method for accessing the chiral amine core of Sitagliptin.

Core Chemistry and Mechanistic Rationale

The success of the asymmetric hydrogenation of Sitagliptin precursors hinges on the precise interaction between the prochiral substrate and a chiral catalyst. The catalyst, composed of a transition metal (typically Rhodium or Ruthenium) and a chiral phosphine ligand, creates a three-dimensional environment that dictates the facial selectivity of hydrogen addition to the C=C double bond.

Key Precursors & Catalytic Systems

• First-Generation Precursor (β-Keto Ester): The initial industrial route utilized an achiral β-keto ester. Hydrogenation with a Ru(II)-BINAP catalyst stereoselectively reduces the ketone to a chiral hydroxyl group, which is then converted to the amine in subsequent steps.[3]

• Second-Generation Precursor (Enamine-Amide): The more advanced route employs the dehydrositagliptin intermediate, an unprotected enamine.[5][6] The direct hydrogenation of this substrate was unprecedented and highly effective.

The Catalyst of Choice: Rh(I)/Josiphos Systems

The most effective catalysts for the second-generation process are complexes formed from a Rhodium(I) precursor and a ferrocenyl-based bisphosphine ligand, particularly from the Josiphos family (e.g., t-Bu JOSIPHOS).[5][9][10][11]

Why this system is effective:

• High Enantioselectivity: The rigid, C2-symmetric-like structure of the Josiphos ligand creates a well-defined chiral pocket around the Rhodium center, leading to excellent enantiomeric excesses (ee), often exceeding 95%.[11]

• High Activity: The catalyst exhibits high turnover numbers (TON) and turnover frequencies (TOF), allowing for very low catalyst loadings (as low as 0.15 mol%), which is crucial for a cost-effective process given the expense of Rhodium.[5][6][9]

• Unprotected Substrate Tolerance: The catalyst's remarkable ability to hydrogenate the enamine without a protecting group on the nitrogen atom is a key advantage. This avoids the need for protection and deprotection steps, improving the overall atom economy and reducing waste.[4]

Simplified Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle. The chiral Rh(I)-diphosphine complex is the active catalyst. It coordinates with molecular hydrogen and the enamine substrate, followed by insertion of the double bond into a Rh-H bond and reductive elimination of the final product, regenerating the catalyst.

Caption: Simplified catalytic cycle for Rh-catalyzed asymmetric hydrogenation.

Application Protocol: Rh-Catalyzed Asymmetric Hydrogenation

This protocol details the laboratory-scale synthesis of Sitagliptin via the asymmetric hydrogenation of its enamine precursor, based on the principles of the Merck second-generation process.

Materials and Equipment

• Reagents:

  • (Z)-3-amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1][9][10]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)but-2-en-1-one (Dehydrositagliptin)

  • Rhodium(I) precursor, e.g., Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate ([Rh(COD)2]BF4) or triflate ([Rh(COD)2]OTf)

  • Chiral Ligand: (R)-1-[(SP)-2-(Di-tert-butylphosphino)ferrocenyl]ethyldicyclohexylphosphine ((R)-t-Bu-Josiphos)

  • Solvent: Anhydrous, degassed Methanol (MeOH)

  • Hydrogen (H2) gas, high purity (≥99.999%)

  • Inert gas: Argon (Ar) or Nitrogen (N2)

• Equipment:

  • High-pressure autoclave/reactor (e.g., Parr or Büchi) equipped with a magnetic stirrer, pressure gauge, and temperature control

  • Schlenk line or glovebox for inert atmosphere manipulations

  • Glassware (Schlenk flask, syringes, cannulas)

  • Analytical balance

  • HPLC system with a chiral column (e.g., Chiralcel AD-H) for analysis

Experimental Workflow Diagram

Caption: Step-by-step workflow for the asymmetric hydrogenation of the Sitagliptin precursor.

Step-by-Step Procedure

Note: All operations involving the catalyst should be performed under a dry, inert atmosphere (Ar or N2).

• Catalyst Preparation (In-situ):

  • In a Schlenk flask, weigh the Rhodium precursor (e.g., [Rh(COD)2]OTf, 1.0 mol%) and the chiral ligand (e.g., (R)-t-Bu-Josiphos, 1.1 mol%).

  • Add a portion of the total degassed, anhydrous methanol via cannula or syringe.

  • Stir the mixture at room temperature for 30-60 minutes. The solution should become homogeneous and typically orange-red, indicating the formation of the active catalyst complex.

• Reactor Setup and Hydrogenation:

  • Charge the high-pressure reactor with the dehydrositagliptin substrate.

  • Under an inert atmosphere, transfer the prepared catalyst solution from the Schlenk flask into the reactor using a cannula.

  • Add the remaining methanol to ensure the desired substrate concentration (typically 5-10 wt%).

  • Seal the reactor securely.

  • Purge the reactor by pressurizing with inert gas (e.g., 50 psi Ar) and venting (repeat 3-5 times) to remove all oxygen.

  • Purge the reactor with hydrogen gas (e.g., 50 psi H2) and vent (repeat 3-5 times).

  • Pressurize the reactor to the target hydrogen pressure (e.g., 250 psi).[8]

  • Begin vigorous stirring and heat the reactor to the desired temperature (e.g., 45-50°C).

  • Maintain the reaction under these conditions for the required time (typically 4-18 hours), monitoring for hydrogen uptake. The reaction progress can be checked by carefully taking aliquots for HPLC analysis.

• Work-up and Analysis:

  • Once the reaction is complete (as determined by HPLC), cool the reactor to room temperature.

  • Carefully and slowly vent the excess hydrogen pressure in a well-ventilated fume hood.

  • Purge the reactor with inert gas.

  • Open the reactor and transfer the crude reaction mixture to a round-bottom flask.

  • Remove the solvent under reduced pressure. The resulting crude Sitagliptin can be carried forward for salt formation and purification.

  • Analysis: Dissolve a small sample of the crude product in a suitable solvent. Determine the conversion and enantiomeric excess using chiral HPLC.

Data Summary and Process Optimization

The efficiency of the asymmetric hydrogenation is sensitive to several parameters. The following table summarizes typical conditions and results reported in key literature.

Catalyst System	Substrate	S/C Ratio	Solvent	H₂ Pressure	Temp (°C)	Time (h)	Conversion (%)	ee (%)	Reference
Rh(I) / t-Bu JOSIPHOS	Dehydrositagliptin	~667 (0.15 mol%)	MeOH	250 psi	50	18	>98	~95	[5][6][11]
Ru / (R)-dm-segphos	Dehydrositagliptin	-	MeOH	-	-	-	96	99.5	[10]
Rh / Josiphos-type	Enamino-amide	-	MeOH	30 bar	45	4	>99	>99	[12][13]
Ni / Chiral Bisphosphine	Enamine Ester	~100 (1 mol%)	Toluene	50 bar	60	16	>99	92	[14][15]

Insights into Parameter Optimization

• Solvent Choice: Methanol is the preferred solvent due to its ability to dissolve both the substrate and the catalyst complex, and it often provides high enantioselectivity.[13]

• Pressure and Temperature: Higher pressures and temperatures generally increase the reaction rate. However, excessively high temperatures can lead to catalyst decomposition or a decrease in enantioselectivity. The optimal range is typically 40-60°C and 200-500 psi H2.

• Catalyst Loading (S/C Ratio): A primary goal of process development is to minimize the amount of expensive noble metal catalyst. The Rh/Josiphos system is exceptionally active, allowing for very high substrate-to-catalyst ratios (S/C > 600), making it industrially viable.[5]

• Ligand Selection: While t-Bu Josiphos is highly effective, other ferrocenyl bisphosphine ligands have also been successfully employed. Screening different ligands can be critical for optimizing selectivity and activity for specific substrates or conditions.[10][12]

Conclusion and Future Perspectives

The catalytic asymmetric hydrogenation of the unprotected enamine precursor is a powerful and elegant solution for the large-scale manufacture of Sitagliptin. The Rhodium/Josiphos system, in particular, delivers exceptional performance in terms of yield, enantioselectivity, and process efficiency, representing a triumph of green chemistry in the pharmaceutical industry.[4][6]

For researchers, this methodology provides a reliable and direct route to chiral β-amino acids. Future research continues to focus on developing even more sustainable and cost-effective catalysts, such as those based on earth-abundant metals like Nickel, to further reduce the environmental impact and cost of producing life-saving medicines.[9][14][15]

References

• A process for the asymmetric synthesis of sitagliptin intermediate.
• Highly efficient process for the preparation of sitagliptin via rhodium catalyzed asymmetric hydrogenation.
• Hansen, K. B., et al. (2009). Highly Efficient Asymmetric Synthesis of Sitagliptin. Journal of the American Chemical Society, 131(25), 8798-8804.

• Khobragade, T. P., et al. (2021). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers in Bioengineering and Biotechnology, 9, 757062. [Link]

• Savile, C. K., et al. (2010). Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture. Science, 329(5989), 305-309.

• The process for the preparation of sitagliptin phosphate via asymmetric hydrogenation. ResearchGate. [Link]

• Hansen, K. B., et al. (2005). First Generation Process for the Preparation of the DPP-IV Inhibitor Sitagliptin. Organic Process Research & Development, 9(5), 634-639.

• Berthold, D., & Breit, B. (2021). Synthesis of (−)‐(R)‐Sitagliptin by RhI‐Catalyzed Asymmetric Hydroamination. European Journal of Organic Chemistry, 2021(41), 5623-5626. [Link]

• Method of preparing sitagliptin.

• Highly efficient asymmetric synthesis of sitagliptin. Semantic Scholar. [Link]

• Greener Reaction Conditions Award | Merck & Co. and Codexis. ACS. [Link]

• Xu, F., et al. (2021). Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. RSC Advances, 11(10), 5535-5541. [Link]

• INTERMEDIATES OF SITAGLIPTIN AND PREPARATION PROCESS THEREOF.

• Xu, F., et al. (2021). Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. RSC Publishing. [Link]

• Reddy, U. S., et al. (2015). Practical, Asymmetric Route to Sitagliptin and Derivatives: Development and Origin of Diastereoselectivity. Organic Letters, 17(7), 1782-1785. [Link]

• Method for preparing sitagliptin intermediate by asymmetric reduction method.

• Nickel‐Catalyzed Asymmetric Hydrogenation for the Synthesis of a Key Intermediate of Sitagliptin. ResearchGate. [Link]

• Kumar, A., et al. (2022). Nickel-Catalyzed Asymmetric Hydrogenation for the Synthesis of a Key Intermediate of Sitagliptin. Chemistry, an Asian journal, 17(1), e202101208. [Link]

• Reddy, U. S., et al. (2015). Practical, Asymmetric Route to Sitagliptin and Derivatives: Development and Origin of Diastereoselectivity. ACS Publications. [Link]

• Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. RSC Publishing. [Link]

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

• Modeling-based Development of an Enantioselective Hydrogenation Reaction of a Sitagliptine Intermediate. Chemical and Biochemical Engineering Quarterly, 33(3), 321-329.

• Highly Enantioselective Synthesis of Sitagliptin. ResearchGate. [Link]

• Presidential Green Chemistry Challenge: 2006 Greener Synthetic Pathways Award. EPA. [Link]

• Highly Efficient Asymmetric Synthesis of Sitagliptin. Journal of the American Chemical Society. [Link]

Sources

• 1. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10273C [pubs.rsc.org]
• 4. epa.gov [epa.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. C&EN | Chemistry news from around the world [cen.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. WO2020194337A2 - A process for the asymmetric synthesis of sitagliptin intermediate - Google Patents [patents.google.com]
• 10. WO2020121321A1 - Highly efficient process for the preparation of sitagliptin via rhodium catalyzed asymmetric hydrogenation - Google Patents [patents.google.com]
• 11. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. EP2547683B1 - Method of preparing sitagliptin - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Nickel-Catalyzed Asymmetric Hydrogenation for the Synthesis of a Key Intermediate of Sitagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strategic Synthesis of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine

This Application Note is designed for researchers and process chemists optimizing the synthesis of 3-(trifluoromethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine hydrochloride , a critical pharmacophore found in DPP-4 inhibitors like Sitagliptin (Januvia®).

Executive Summary

The target molecule, 3-(trifluoromethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine (CAS: 762240-92-6 for HCl salt), represents a "privileged scaffold" in medicinal chemistry. Its fused bicyclic system offers rigid conformational control, while the trifluoromethyl group enhances metabolic stability and lipophilicity.

This protocol details a robust, scalable three-stage synthetic route starting from commercially available 2-chloropyrazine. Unlike generic preparations, this guide focuses on process safety , impurity control , and regioselective hydrogenation , ensuring high purity (>98%) suitable for pharmaceutical applications.

Retrosynthetic Logic & Strategy

The synthesis is designed around the construction of the [1,2,4]triazole ring onto an existing pyrazine core, followed by selective saturation.

• Disconnection A (Reduction): The tetrahydro- ring is accessed via catalytic hydrogenation of the aromatic precursor. This is preferred over forming the ring from aliphatic precursors due to the stability and availability of the aromatic pyrazine starting materials.

• Disconnection B (Cyclization): The triazole ring is closed via condensation of a hydrazide intermediate, derived from hydrazine and a trifluoroacetyl source.

The Pathway:

• SNAr Displacement: 2-Chloropyrazine

  2-Hydrazinopyrazine.

• Acylation-Cyclodehydration: 2-Hydrazinopyrazine + Trifluoroacetic Anhydride (TFAA)

  Aromatic Triazolopyrazine Core.

• Heterogeneous Catalysis: Selective hydrogenation of the pyrazine ring

  Tetrahydro- product.

Detailed Experimental Protocol

Stage 1: Preparation of 2-Hydrazinopyrazine

Objective: Nucleophilic displacement of chloride by hydrazine.

Reagents:

• 2-Chloropyrazine (1.0 equiv)

• Hydrazine Hydrate (80% aq., 3.0 - 4.0 equiv)

• Ethanol (Solvent, 5 volumes)

Procedure:

• Charge a reaction vessel with 2-chloropyrazine and Ethanol.

• Cool the solution to 0–5 °C. The reaction is exothermic; temperature control is critical to prevent runaway side reactions (e.g., bis-substitution).

• Addition: Add Hydrazine Hydrate dropwise over 30 minutes, maintaining internal temperature <10 °C.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (EtOAc/Hexane) or HPLC.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove ethanol and excess hydrazine.

  • Crystallization: Cool the residue to 0 °C to precipitate the product. Filter the solid.

  • Wash: Wash with cold ethanol/ether (1:1) to remove trace hydrazine.

  • Dry: Vacuum dry at 40 °C.

  • Yield Expectation: 85–90% (Yellowish crystalline solid).

Stage 2: Construction of the Triazole Ring (The "TFAA Method")

Objective: Formation of the fused 3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyrazine core.[1][2]

Reagents:

• 2-Hydrazinopyrazine (1.0 equiv)

• Trifluoroacetic Anhydride (TFAA) (1.2 equiv)

• Polyphosphoric Acid (PPA) or Methanesulfonic Acid (Catalytic/Solvent) - Note: Direct reflux in TFAA is also possible but PPA aids cyclization.

• Dichloromethane (DCM) or Chlorobenzene (Solvent)

Procedure:

• Suspension: Suspend 2-hydrazinopyrazine in DCM at 0 °C.

• Acylation: Add TFAA slowly. The reaction is highly exothermic . A trifluoroacetylhydrazide intermediate forms initially.[3][4]

• Cyclization:

  • Method A (Mild): Stir at RT for 1 hour, then reflux (40 °C) for 3–5 hours.

  • Method B (Robust): If cyclization is incomplete, strip solvent and heat the residue with PPA at 80–100 °C for 2 hours.

• Quench: Pour the reaction mixture carefully into ice water. Caution: Residual TFAA will hydrolyze violently.

• Extraction: Neutralize with NaHCO3 (aq) to pH 7–8. Extract with Ethyl Acetate (3x).

• Purification: Dry organic layer over Na2SO4, filter, and concentrate. Recrystallize from Isopropanol.

  • Yield Expectation: 70–80%.

Stage 3: Regioselective Hydrogenation

Objective: Saturation of the pyrazine ring without reducing the triazole or defluorinating the CF3 group.

Reagents:

• Aromatic Triazole Intermediate (from Stage 2)

• 10% Pd/C (5–10 wt% loading, 50% wet)

• Methanol or Ethanol (Solvent)

• Concentrated HCl (1.1 equiv) – Optional: Hydrogenating as the salt often improves solubility and rate.

Procedure:

• Loading: In a high-pressure hydrogenation autoclave, dissolve the intermediate in Methanol. Add the Pd/C catalyst under a nitrogen blanket (Pyrophoric risk).

• Conditions:

  • Pressure: 40–50 psi (approx. 3–4 bar) H2.

  • Temperature: 50–60 °C.

  • Time: 6–12 hours.[5]

• Monitoring: Monitor H2 uptake. Stop when uptake plateaus.

  • Note: Over-reduction is rare under these conditions, but monitor for defluorination (check F-NMR if available).

• Filtration: Filter the hot mixture through a Celite pad to remove Pd/C. Wash the pad with hot methanol.

• Salt Formation: If the free base was hydrogenated, add Conc. HCl (1.1 equiv) to the filtrate.

• Isolation: Concentrate the solvent to ~20% volume. Add MTBE or Acetone to induce precipitation. Filter the white solid.

  • Final Product:3-(trifluoromethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine HCl .

Process Data & Troubleshooting

Parameter	Specification / Target	Troubleshooting Tip
Stage 1 Appearance	Yellow Crystalline Solid	Dark oil indicates oxidation; ensure N2 atmosphere.
Stage 2 Cyclization	Complete conversion of Hydrazide	If intermediate persists, increase temp or add acid catalyst (p-TsOH).
Stage 3 H2 Pressure	3 - 5 bar	Low pressure (<2 bar) leads to stalled reaction (incomplete reduction).
Final Purity (HPLC)	> 98.0%	Main impurity is often the unreduced aromatic precursor.

Visual Workflow (Graphviz)

Caption: Step-by-step synthetic workflow for the preparation of the target triazolopyrazine scaffold.

Safety & Handling (HSE)

• Hydrazine Hydrate: Potent carcinogen and highly toxic. Use double-gloving and work in a fume hood. Ensure bleach quench solution is available for spills.

• Trifluoroacetic Anhydride (TFAA): Corrosive and moisture sensitive. Reacts violently with water.

• Palladium on Carbon (Pd/C): Pyrophoric when dry. Always keep wet with water or solvent. Handle under inert gas (Nitrogen/Argon).

• Hydrogenation: High-pressure vessels must be rated and inspected. Ensure burst disks are operational.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11234479, 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride. Retrieved from [Link]

• Google Patents. (2012). CN102796104A - Method for synthesizing 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazol[4,3-a] pyrazine hydrochloride.[2][6][7][8] Retrieved from

• MDPI. (2020). Synthesis of 3-Trifluoromethyl-5,6-dihydro-[1,2,4]triazolo Pyrazine Derivatives. Molbank.[7] Retrieved from [Link][9]

Sources

• 1. Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN102796104A - Method for synthesizing 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazol[4,3-a] pyrazine hydrochloride - Google Patents [patents.google.com]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. nbinno.com [nbinno.com]
• 5. 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride | 762240-92-6 [sigmaaldrich.cn]
• 6. New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry - Arabian Journal of Chemistry [arabjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. chemscene.com [chemscene.com]

One-Pot Synthesis of Sitagliptin Intermediate from 2,4,5-Trifluorophenylacetic Acid: An Application Note

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol and scientific rationale for the highly efficient, one-pot synthesis of a key crystalline enamine intermediate of Sitagliptin, (Z)-3-amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1][2][3]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)but-2-en-1-one, also known as dehydrositagliptin. Starting from 2,4,5-trifluorophenylacetic acid, this second-generation process streamlines the synthesis into a single vessel, significantly improving yield, purity, and operational efficiency while minimizing waste compared to earlier routes.[4][5][6] This "green" chemistry approach is a benchmark in pharmaceutical manufacturing, offering a robust and scalable method for producing this critical precursor for the potent DPP-4 inhibitor, Sitagliptin.[4][5]

Introduction

Sitagliptin is a highly selective dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes mellitus.[1][2] The synthesis of its chiral β-amino acid moiety is a key challenge that has seen significant evolution. Early manufacturing processes, while effective, involved multiple steps with significant waste generation.[2][3] The development of a second-generation synthesis marked a significant advancement by introducing a one-pot process to construct the entire carbon backbone of the molecule, culminating in the direct isolation of a stable, crystalline enamine intermediate.[3][4][6]

This one-pot approach offers several distinct advantages:

• Process Efficiency: Combines three chemical transformations—acid activation, C-C bond formation, and amidation/enamine formation—into a single, telescoped sequence, eliminating the need for isolation of intermediates.

• High Yield and Purity: The final crystalline enamine product is isolated in high yield (typically around 82%) and exceptional purity (>99.5%), simplifying downstream processing.[4][5]

• Improved Sustainability: This environmentally friendly synthesis drastically reduces the total waste generated per kilogram of product and eliminates aqueous waste streams, a significant improvement in the process's green credentials.[4][5]

This document provides a comprehensive guide to the experimental protocol, the underlying chemical logic, and the subsequent transformation of the intermediate into Sitagliptin.

Reaction Pathway and Mechanism

The one-pot synthesis proceeds through three principal stages within a single solvent system, typically acetonitrile.

• Activation of Carboxylic Acid: 2,4,5-Trifluorophenylacetic acid is first activated to make it a more potent acylating agent. This is commonly achieved by forming a mixed anhydride with an acid chloride, such as pivaloyl chloride, in the presence of a base.[1][4] An alternative, often used for its simplicity, is activation with N,N'-carbonyldiimidazole (CDI).[3]

• Acylation of Meldrum's Acid: The activated acid then acylates Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione). Meldrum's acid serves as a highly effective acyl anion equivalent.[3][4] The reaction is facilitated by a base, like diisopropylethylamine (DIPEA), and often a nucleophilic catalyst, such as 4-dimethylaminopyridine (DMAP).[1][4] The resulting intermediate is a 5-acyl Meldrum's adduct.

• Amidation and In-Situ Enamine Formation: The Meldrum's adduct is a highly reactive β-keto acid equivalent. Upon addition of the heterocyclic amine, 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1][2][3]triazolo[4,3-a]pyrazine hydrochloride, the six-membered ring of the Meldrum's adduct opens to form a β-keto amide intermediate.[1][4] In the final step, a source of ammonia, such as ammonium acetate, is introduced. This condenses with the ketone of the β-keto amide, and subsequent elimination of water yields the thermodynamically stable Z-enamine product, which crystallizes directly from the reaction mixture.[3]

Logical Flow of the One-Pot Synthesis

Caption: Workflow for the one-pot synthesis of the dehydrositagliptin intermediate.

Experimental Protocols

Protocol 1: One-Pot Synthesis of Dehydrositagliptin Intermediate

This protocol synthesizes the key steps described in the highly efficient second-generation process.[4][6]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Typical Molar Eq.
2,4,5-Trifluorophenylacetic Acid	190.11	1.0
Pivaloyl Chloride	120.58	1.1
Diisopropylethylamine (DIPEA)	129.24	1.2
Meldrum's Acid	144.12	1.1
4-(Dimethylamino)pyridine (DMAP)	122.17	0.05 (catalytic)
3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1][2][3]triazolo[4,3-a]pyrazine HCl	228.62	1.0
Ammonium Acetate	77.08	2.0 - 3.0
Acetonitrile (MeCN)	-	Solvent
Methanol (MeOH)	-	Solvent

Procedure:

• Vessel Preparation: Charge a clean, dry, inerted reactor with 2,4,5-trifluorophenylacetic acid (1.0 eq) and acetonitrile.

• Acid Activation: Cool the mixture to 0-5 °C. Add Meldrum's acid (1.1 eq) and a catalytic amount of DMAP (0.05 eq). Slowly add diisopropylethylamine (DIPEA, 1.2 eq) while maintaining the temperature. Finally, add pivaloyl chloride (1.1 eq) dropwise, ensuring the temperature does not exceed 10 °C. Stir the resulting slurry for 1-2 hours.

• Amidation: To the reaction mixture containing the formed Meldrum's adduct, add the 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1][2][3]triazolo[4,3-a]pyrazine hydrochloride salt (1.0 eq). Allow the mixture to warm to room temperature and stir for 2-4 hours until the reaction is complete (monitor by HPLC).

• Enamine Formation and Crystallization: Add methanol to the mixture, followed by ammonium acetate (2.0-3.0 eq). Heat the reaction mixture to reflux (approx. 60-70 °C) for 4-6 hours.

• Isolation: Cool the slurry slowly to ambient temperature. The product will crystallize. Filter the solid product, wash the cake with a suitable solvent (e.g., a mixture of MeCN/water or isopropanol), and dry under vacuum.

• Analysis: The final product, (Z)-3-amino-1-(3-(trifluoromethyl)-5,6-dihydro-[1][2][3]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)but-2-en-1-one, is obtained as a crystalline solid.

  • Expected Yield: 82%[4][5][6]

  • Expected Purity: >99.6 wt%[4][5]

Protocol 2: Asymmetric Hydrogenation to (R)-Sitagliptin

The crystalline enamine intermediate is then used in the pivotal asymmetric hydrogenation step to install the chiral amine center.

Materials and Reagents:

Reagent	Description
Dehydrositagliptin Intermediate	Product from Protocol 1
[Rh(COD)Cl]₂	Rhodium catalyst precursor
(R,S)-t-Bu-JOSIPHOS	Chiral phosphine ligand
Hydrogen Gas (H₂)	Reducing agent
Methanol (MeOH)	Solvent

Procedure:

• Catalyst Preparation: In a separate, inerted vessel, prepare the active catalyst by dissolving [Rh(COD)Cl]₂ and the chiral ligand (e.g., t-Bu-JOSIPHOS) in degassed methanol.

• Hydrogenation: Charge a pressure reactor with the dehydrositagliptin intermediate and degassed methanol. Add the prepared catalyst solution under an inert atmosphere.

• Reaction: Pressurize the reactor with hydrogen gas (e.g., 100-250 psig) and heat to a controlled temperature (e.g., 50-80 °C).[7] Maintain the reaction under stirring until complete conversion is observed (monitor by HPLC).

• Work-up: After depressurization, the reaction mixture can be treated to remove the catalyst. The resulting solution contains the Sitagliptin free base.

• Salt Formation: The free base is typically converted to its phosphate monohydrate salt by adding phosphoric acid in a suitable solvent system (e.g., isopropanol/water) to induce crystallization of the final active pharmaceutical ingredient.

Expected Outcome:

Parameter	Result
Conversion	>99%
Enantiomeric Excess	>99.5% ee
Overall Isolated Yield (from acid)	~65%

Catalytic Cycle for Asymmetric Hydrogenation

Caption: Simplified catalytic cycle for the Rh-catalyzed asymmetric hydrogenation.

Conclusion

The one-pot synthesis of dehydrositagliptin from 2,4,5-trifluorophenylacetic acid represents a state-of-the-art approach in pharmaceutical process chemistry. Its implementation on a manufacturing scale underscores the significant benefits of process intensification, leading to a more cost-effective, safer, and environmentally sustainable method for producing the key intermediate for Sitagliptin. The protocols and data presented herein provide a robust framework for researchers in drug development and process optimization.

References

• Hansen, K. B., Hsiao, Y., Xu, F., Rivera, N., Clausen, A., Kubryk, M., Krska, S., Rosner, T., Simmons, B., Balsells, J., Ikemoto, N., Sun, Y., Spindler, F., Malan, C., & Armstrong, J. D. (2009). Highly Efficient Asymmetric Synthesis of Sitagliptin. Journal of the American Chemical Society, 131(25), 8798–8804. [Link]

• Khobragade, T. P., Lee, J. H., Kim, M. J., Jeon, E. Y., & Yun, H. (2021). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers in Bioengineering and Biotechnology, 9, 757062. [Link]

• ResearchGate. (n.d.). Multi-enzymatic synthesis of sitagliptin intermediate using benzylamine as an amino donor. [Link]

• Ye, F., Zhang, Z., Zhao, W., Ding, J., Wang, Y., & Dang, X. (2021). Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. RSC Advances, 11(8), 4805–4809. [Link]

• Academia.edu. (n.d.). (PDF) Synthesis of Sitagliptin. [Link]

• American Chemical Society. (2009). Highly Efficient Asymmetric Synthesis of Sitagliptin. Journal of the American Chemical Society. [Link]

• Snapper, M. L., & Marcantonio, K. M. (2005). Meldrum's acids as acylating agents in the catalytic intramolecular Friedel-Crafts reaction. Organic Letters, 7(5), 847–850. [Link]

• Ye, F., Zhang, Z., Zhao, W., Ding, J., Wang, Y., & Dang, X. (2021). Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation. RSC Advances. [Link]

• ResearchGate. (n.d.). Scheme 3. One-Pot Synthesis of Dehydrositagliptin (9). [Link]

• Romero-revuelta, M., Bisogno, F. R., & Gotor-fernández, V. (2021). Biocatalytic retrosynthesis approaches to D-(2,4,5-trifluorophenyl)alanine, key precursor of the antidiabetic sitagliptin. Green Chemistry, 23(2), 944–951. [Link]

• UWSpace. (n.d.). The Catalytic Intramolecular Friedel-Crafts Acylation of Meldrum's Acid Derivatives and The Total Synthesis of Taiwaniaquinol B. [Link]

• Google Patents. (2014).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10273C [pubs.rsc.org]
• 4. (PDF) Synthesis of Sitagliptin [academia.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2014113869A1 - Processes for the preparation of chiral beta amino acid derivatives using asymmetric hydrogenation catalysts - Google Patents [patents.google.com]

Application Note: Handling Moisture-Sensitive Alpha-Chloro Ester Intermediates

Executive Summary

Alpha-chloro esters (e.g., ethyl chloroacetate, methyl 2-chloropropionate) are pivotal bifunctional building blocks in the synthesis of heterocycles (thiazoles, oxazoles), glycidic esters (Darzens condensation), and amino acid derivatives. However, their utility is often compromised by two primary instability modes: hydrolysis to corrosive alpha-chloro acids and thermal elimination to

-unsaturated esters.

This guide provides a field-proven protocol for the synthesis, purification, and storage of these lachrymatory intermediates. It emphasizes engineering controls to mitigate moisture intrusion and autocatalytic decomposition, ensuring high-purity inputs for downstream pharmaceutical applications.

Mechanism of Instability & Reactivity

To handle these intermediates effectively, one must understand the causality of their decomposition. Alpha-chloro esters possess two electrophilic sites: the carbonyl carbon and the alpha-carbon.

Decomposition Pathways

• Hydrolysis (Moisture Driven): Water attacks the ester carbonyl. The resulting

  -chloro acid is a stronger acid than the parent carboxylic acid (due to the inductive effect of Cl), which can autocatalyze further hydrolysis of the bulk material.

• Thermal Elimination (Dehydrohalogenation): Upon heating, particularly in the presence of weak bases or metal surfaces,

  -chloro esters can eliminate HCl to form -unsaturated esters (acrylates), which may then polymerize.

Visualization: Reactivity & Degradation Logic

Figure 1: Competitive pathways for alpha-chloro esters. Moisture leads to autocatalytic acid formation, while heat promotes elimination.

Engineering Controls & Safety

WARNING: Lachrymator Hazard. Alpha-chloro esters are potent lachrymators (tear agents) and skin irritants.

• Ventilation: All operations must occur in a certified fume hood.

• PPE: Double-gloving (Nitrile over Laminate/Silver Shield) is recommended as chloro-compounds can permeate standard latex.

• Neutralization: Keep a beaker of 10% aqueous sodium bicarbonate handy to neutralize spills and soak contaminated glassware.

Protocol: Anhydrous Synthesis & Isolation

This protocol describes the synthesis of an

-chloro ester from an acid chloride and alcohol.[1] This method is preferred over direct esterification of the acid because it avoids the production of water as a byproduct, although it generates HCl which must be managed.

Materials Preparation

• Glassware: Oven-dried at 120°C for >4 hours, assembled hot under a stream of dry Nitrogen (

  ).

• Solvents: Dichloromethane (DCM) or Diethyl Ether (

  ), dried over activated molecular sieves (3Å).

• Reagents: Alcohol (1.0 equiv),

  -Chloro Acid Chloride (1.05 equiv), Pyridine or Triethylamine (1.1 equiv, dry).

Step-by-Step Procedure

Step	Action	Rationale (Causality)
1	Setup	Clamp a 3-neck RBF with an addition funnel, inlet, and internal thermometer. Cool to 0°C .
2	Base Addition	Dissolve alcohol and base (pyridine) in dry solvent.
3	Acylation	Add acid chloride dropwise over 30-60 mins. Maintain temp < 5°C .
4	Reaction Check	Monitor by TLC or GC. Stir at 0°C -> RT for 2 hours.
5	Quench (Critical)	Pour mixture into ice-cold water. Separate layers immediately.
6	Neutral Wash	Wash organic layer with cold sat. until pH ~7-8.
7	Drying	Dry over anhydrous for 10 mins. Filter.
8	Concentration	Rotary evaporate at < 30°C bath temp.
9	Purification	Vacuum distillation (e.g., 5-10 mmHg). Collect main fraction.

Handling & Storage Protocols

Once isolated, the stability of the alpha-chloro ester depends entirely on moisture exclusion.

The "Cold & Dry" System

• Container: Store in amber glass bottles with Sure/Seal™ style caps or Teflon-lined septa.

• Atmosphere: Backfill headspace with Argon (heavier than air) after every use.

• Desiccant: For long-term storage (>1 month), add activated 3Å molecular sieves to the bottle.

• Temperature: Store at 2°C – 8°C.

  • Note: Do not freeze if the compound effectively crystallizes, as repeated freeze-thaw cycles can introduce moisture via condensation on the outer glass.

Quality Control (QC)

Before using a stored batch in a critical step (e.g., GMP synthesis), perform these checks:

• Visual: Liquid should be clear and colorless/pale yellow. Cloudiness indicates moisture or polymer.

• Acidity Test (Titration): Dissolve a small aliquot in neutral ethanol and titrate with 0.01 N NaOH using phenolphthalein.

  • Acceptance Criteria: < 0.5% Free Acid w/w.

• H-NMR: Look for the "ghost" peak of the carboxylic acid proton (usually broad singlet > 10 ppm) or shifts in the alpha-proton signal.

Application Case Study: Hantzsch Thiazole Synthesis

The most common application of

-chloro esters is the synthesis of thiazoles via condensation with thioamides. This reaction validates the quality of the intermediate.

Reaction Workflow

Figure 2: Hantzsch Thiazole Synthesis pathway. Hydrolyzed ester impurities lead to non-cyclized side products.

Experimental Note

If the alpha-chloro ester contains significant free acid (hydrolysis product), the condensation yield drops significantly because the free acid can protonate the thioamide sulfur, retarding the nucleophilic attack. Always re-distill or pass through a short plug of basic alumina (if stable) or silica gel immediately before use if QC fails.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Acrid/Vinegar smell	Hydrolysis has occurred; HCl/Acid release.	Wash with cold , dry, and distill.
Cloudiness in oil	Moisture contamination or polymer formation.	Filter through a pad of Celite and .
Low Yield in Thiazole Rxn	Ester purity low (free acid present).	Check pH of starting material. Distill if necessary.
Violent bubbling on workup	Excess unquenched acid chloride.	Quench more slowly with external cooling.

References

• Sigma-Aldrich. (2023). Ethyl chloroacetate Safety Data Sheet. Merck KGaA. Link

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh.[2] Link

• Organic Chemistry Portal. (2023). Synthesis of alpha-chlorocarboxylic acids and derivatives. Link

• ChemGuide. (2023). Mechanism of Acyl Chloride Reactivity and Esterification. Link

• ThermoFisher Scientific. (2021). Handling Lachrymators and High Hazards. Link

Sources

• 1. US2840597A - Method for preparing esters of alpha-chloro-isobutyric acid - Google Patents [patents.google.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Notes & Optimization

Technical Support Center: Enhancing Yield and Selectivity in the α-Chlorination of Fluorinated Esters

Welcome to the technical support center for the α-chlorination of fluorinated esters. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this challenging yet crucial transformation. Here, we move beyond simple protocols to delve into the mechanistic underpinnings of the reaction, providing you with the insights needed to troubleshoot and improve your experimental outcomes.

Troubleshooting Guide: From Low Yields to Complex Product Mixtures

This section addresses common issues encountered during the α-chlorination of fluorinated esters in a question-and-answer format, providing both diagnostic advice and actionable solutions.

Question 1: I am observing very low conversion of my starting fluorinated ester. What are the primary factors to investigate?

Answer:

Low conversion in the α-chlorination of fluorinated esters typically points to issues with enolate formation or the activity of the chlorinating agent. The electron-withdrawing nature of fluorine atoms can significantly impact the acidity of the α-proton, making its removal more challenging compared to non-fluorinated analogues.

Here’s a systematic approach to troubleshooting low conversion:

• Re-evaluate Your Base: The choice and stoichiometry of the base are critical. If you are using a weak base, it may not be strong enough to deprotonate the α-position effectively.

  • Insight: The pKa of the α-proton on your fluorinated ester is a key parameter. Consider using a stronger, non-nucleophilic base like lithium diisopropylamide (LDA) or lithium hexamethyldisilazide (LHMDS) to ensure complete enolate formation.

  • Actionable Step: Perform a small-scale experiment with a stronger base and compare the conversion to your original conditions. Ensure the base is added slowly at a low temperature (e.g., -78 °C) to minimize side reactions.

• Chlorinating Agent Activity: The electrophilic chlorine source must be sufficiently reactive to chlorinate the formed enolate.

  • Insight: Reagents like N-chlorosuccinimide (NCS) are common, but their reactivity can be influenced by the reaction medium and the presence of any initiators. Sulfuryl chloride (SO₂Cl₂) is a more potent chlorinating agent but can sometimes lead to side reactions if not controlled properly.

  • Actionable Step: Verify the purity and activity of your chlorinating agent. If using NCS, consider the addition of a catalytic amount of a Brønsted or Lewis acid to enhance its electrophilicity.[1]

• Anhydrous Conditions: Trace amounts of water can have a detrimental effect on the reaction.[2][3]

  • Insight: Water can protonate the enolate, reverting it to the starting material, and can also hydrolyze some chlorinating agents.[2][3]

  • Actionable Step: Ensure all glassware is oven- or flame-dried. Use freshly distilled, anhydrous solvents. Handle hygroscopic reagents in a glovebox or under an inert atmosphere.

Question 2: My reaction is producing a significant amount of the α,α-dichloro product. How can I improve selectivity for monochlorination?

Answer:

The formation of dichlorinated byproducts is a common challenge, arising when the monochlorinated product is of similar or higher reactivity than the starting material.

Here are strategies to enhance selectivity for the desired monochlorinated product:

• Control Stoichiometry: This is the most straightforward approach.

  • Insight: The enolate of the monochlorinated product can sometimes form faster than the starting material's enolate, leading to a second chlorination event.

  • Actionable Step: Use a slight excess of the limiting reagent (the fluorinated ester) and carefully control the stoichiometry of the chlorinating agent to 1.0 equivalent or slightly less (e.g., 0.95 eq). Add the chlorinating agent slowly to the reaction mixture to maintain its low concentration.

• Reaction Temperature and Time:

  • Insight: Lowering the reaction temperature can often improve selectivity by favoring the kinetically controlled product.

  • Actionable Step: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate. Monitor the reaction progress closely using techniques like TLC, GC, or ¹H NMR, and quench the reaction as soon as the starting material is consumed.[3]

• Choice of Chlorinating Agent:

  • Insight: Highly reactive chlorinating agents are more likely to lead to over-chlorination.

  • Actionable Step: If you are using a very reactive agent like SO₂Cl₂, consider switching to a milder one, such as NCS.

Question 3: I am observing significant degradation of my starting material or product. What could be the cause?

Answer:

Degradation can stem from harsh reaction conditions or incompatible reagents. The presence of fluorine atoms can sometimes render the ester more susceptible to certain side reactions.

• Base-Induced Elimination or Hydrolysis:

  • Insight: If your fluorinated ester has a leaving group in the β-position, a strong base can induce elimination. Additionally, if the workup procedure is not carefully controlled, hydrolysis of the ester can occur.

  • Actionable Step: Use a non-nucleophilic, sterically hindered base. During workup, ensure the quenching step is performed at a low temperature and that the pH does not become excessively high or low.

• Radical Side Reactions:

  • Insight: Some chlorination reactions can proceed through radical pathways, especially when initiated by light or impurities. This can lead to a complex mixture of products.

  • Actionable Step: Run the reaction in the dark and ensure your reagents and solvents are free of radical initiators.

Visualizing the Mechanism: Enolate-Mediated α-Chlorination

The following diagram illustrates the generally accepted mechanism for the base-mediated α-chlorination of an ester. Understanding this pathway is crucial for rational troubleshooting.

Caption: Mechanism of α-chlorination of fluorinated esters.

Standard Operating Protocol: α-Chlorination of Ethyl 2-fluoro-2-phenylacetate

This protocol provides a general starting point. You may need to optimize conditions for your specific substrate.

1. Reagent and Glassware Preparation:

• All glassware should be oven-dried at 120 °C for at least 4 hours and allowed to cool under a stream of dry nitrogen or in a desiccator.
• Anhydrous tetrahydrofuran (THF) should be obtained from a solvent purification system or by distillation from sodium/benzophenone.
• LDA solution (2.0 M in THF/heptane/ethylbenzene) should be titrated prior to use.
• N-chlorosuccinimide (NCS) should be recrystallized from acetic acid and dried under vacuum.

2. Reaction Setup:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a thermometer, and a rubber septum, add anhydrous THF (20 mL).
• Cool the flask to -78 °C in a dry ice/acetone bath.

3. Enolate Formation:

• Slowly add LDA solution (5.5 mL, 1.1 eq) to the cold THF.
• In a separate flame-dried flask, dissolve ethyl 2-fluoro-2-phenylacetate (1.82 g, 10 mmol, 1.0 eq) in anhydrous THF (10 mL).
• Add the ester solution dropwise to the LDA solution at -78 °C over 15 minutes.
• Stir the resulting mixture at -78 °C for 1 hour to ensure complete enolate formation.

4. Chlorination:

• In a separate flask, dissolve NCS (1.34 g, 10 mmol, 1.0 eq) in anhydrous THF (15 mL).
• Add the NCS solution dropwise to the enolate solution at -78 °C over 20 minutes.
• Stir the reaction mixture at -78 °C for 2 hours.

5. Reaction Monitoring and Quench:

• Monitor the reaction progress by TLC (e.g., 20% ethyl acetate in hexanes).
• Once the starting material is consumed, quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride solution (20 mL).

6. Workup and Purification:

• Allow the mixture to warm to room temperature.
• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).
• Combine the organic layers, wash with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired α-chloro-α-fluoro ester.

Frequently Asked Questions (FAQs)

Q1: Can I use an acid-catalyzed method for the α-chlorination of my fluorinated ester?

A1: While acid-catalyzed α-halogenation is a known method for carbonyl compounds, it is generally less efficient for esters compared to ketones.[1] The electron-withdrawing nature of the ester group disfavors the formation of the enol intermediate necessary for the reaction to proceed.[1] For fluorinated esters, this effect is likely to be even more pronounced. Base-mediated methods that proceed through an enolate are typically more reliable and higher-yielding for this class of substrates.

Q2: How does the position of the fluorine atom(s) in the ester affect the α-chlorination reaction?

A2: The position of the fluorine atom(s) is critical. If the fluorine is at the α-position, as in the example protocol, it will increase the acidity of the remaining α-proton, potentially facilitating deprotonation. However, it will also destabilize the resulting enolate to some extent. If the fluorine atoms are located elsewhere on the molecule, their electron-withdrawing effects can still influence the acidity of the α-proton through inductive effects, though to a lesser extent.

Q3: What are some common purification challenges, and how can they be overcome?

A3: A common challenge is separating the desired monochlorinated product from the starting material and the dichlorinated byproduct, as they often have similar polarities.

• Solution: High-performance flash chromatography with a shallow solvent gradient is often necessary. In some cases, preparative HPLC may be required to achieve high purity. Distillation can also be an effective method for purification, especially if there is a sufficient difference in boiling points between the components.[4]

Quantitative Data Summary

Issue	Potential Cause	Recommended Solution	Key Parameter to Control
Low Yield	Incomplete enolate formation	Use a stronger, non-nucleophilic base (e.g., LDA)	Base strength and stoichiometry
Low reactivity of chlorinating agent	Use a more potent agent or add a catalyst	Reagent choice
Presence of moisture	Ensure strictly anhydrous conditions	Solvent and reagent purity
Poor Selectivity	Over-chlorination	Control stoichiometry of chlorinating agent (<1.0 eq)	Stoichiometry
High reaction rate	Lower the reaction temperature and monitor closely	Temperature and reaction time
Degradation	Base-induced side reactions	Use a non-nucleophilic, sterically hindered base	Base choice

References

• Synthesis and Reactivity of α-Haloglycine Esters: Hyperconjugation in Action - PMC.
• Catalytic, Asymmetric α-Fluorination of Acid Chlorides: Dual Metal-Ketene Enolate Activation - PMC.
• Reactions at the α-Carbon - MSU chemistry.
• Stereoselective α-Chlorination of β-Keto Esters in the Presence of Hybrid Amide-Based Cinchona Alkaloids as Catalysts.
• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope - MDPI.
• Technical Support Center: Overcoming Side Reactions in Fluorination - Benchchem.
• Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers - PMC.
• CHEMICAL FLUORINATION OF ORGANIC COMPOUNDS - Revue Roumaine de Chimie.
• Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis - ResearchGate.
• Comprehensive Guide to Nucleophilic Fluorination vs. Electrophilic Fluorination - Organofluorine / Alfa Chemistry.
• α-Chlorocaboxylic acid, ester, amide synthesis by chlorination - Organic Chemistry Portal.
• α-Chloroketone and α-Chloroaldehyde synthesis by chlorination - Organic Chemistry Portal.
• Asymmetric Preparation of α-Quaternary Fluorinated β-keto Esters. Review - PMC.
• Method for purification of optically active -fluorocarboxylic acid esters - Google Patents.

Sources

• 1. Carboxyl Reactivity [www2.chemistry.msu.edu]
• 2. Synthesis and Reactivity of α-Haloglycine Esters: Hyperconjugation in Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP2189438A1 - Method for purification of optically active -fluorocarboxylic acid esters - Google Patents [patents.google.com]

Optimizing reaction temperature for hydrazine substitution

Technical Support Center: Hydrazine Substitution Optimization Subject: Optimizing Reaction Temperature for Nucleophilic Aromatic Substitution (

) with Hydrazine Ticket ID: CHEM-SUP-8821 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are likely performing a Nucleophilic Aromatic Substitution (

) to install a hydrazine moiety on a heteroaromatic or electron-deficient aromatic ring. Temperature is your primary control lever for selectivity.

• Too Low: Reaction stalls at the Meisenheimer complex formation (high activation energy barrier due to temporary loss of aromaticity).

• Too High: Promotes formation of di-aryl hydrazines (Ar-NH-NH-Ar), reduces regioselectivity (in di-halo substrates), and risks thermal decomposition of hydrazine (safety hazard).

This guide provides a self-validating logic for selecting the optimal temperature window (

).

Part 1: The Thermal Sweet Spot (Thermodynamics vs. Kinetics)

In

reactions, hydrazine acts as a potent alpha-effect nucleophile. However, the reaction requires sufficient thermal energy to overcome the disruption of aromaticity in the transition state.

The Optimization Logic Flow

Use this decision matrix to determine your next experimental step.

Figure 1: Decision matrix for iterative temperature optimization in hydrazine

reactions.

Part 2: Troubleshooting & FAQs

Q1: My reaction is turning black and I see a mass corresponding to [2M-H₂]. What is happening?

Diagnosis: You are forming the Di-aryl hydrazine impurity (Ar-NH-NH-Ar). The Cause:

• Temperature too high: High thermal energy makes the product (Ar-NH-NH₂) reactive enough to attack another molecule of starting material (Ar-Cl).

• Stoichiometry: Hydrazine is the limiting reagent (locally or globally).

The Fix:

• Increase Hydrazine Equivalents: Use 3.0 – 5.0 equivalents of hydrazine hydrate. This ensures that every Ar-Cl molecule is statistically more likely to encounter free hydrazine than an already-substituted product.

• Lower Temperature: Drop the temperature by 20°C. The activation energy for the second substitution is typically higher than the first (due to the electron-donating nature of the -NHNH₂ group deactivating the ring).

Q2: I have two chlorines on my ring (e.g., 2,4-dichloropyrimidine). How do I get mono-substitution?

Diagnosis: Loss of Regioselectivity. The Mechanism: At high temperatures, the difference in reaction rates (

vs ) diminishes (the Reactivity-Selectivity Principle).

• Protocol: Perform the reaction at 0°C to Room Temperature initially.

• Solvent Switch: Use a protic solvent like Ethanol or Isopropanol. Protic solvents solvate the nucleophile (hydrazine) via H-bonding, reducing its reactivity and making it more "choosy" (selective) for the most electrophilic position.

Q3: The reaction works in DMF at 100°C but fails in Ethanol at reflux (78°C). Why?

Explanation: This is a Solvent-Temperature Effect .

• DMF (Polar Aprotic): Solvates the cation (

  or ) but leaves the hydrazine "naked" and highly reactive.

• Ethanol (Polar Protic): H-bonds to hydrazine, creating a "solvent cage" that must be broken before reaction.

• Recommendation: If you must use Ethanol (for easier workup), add a Lewis Acid catalyst or switch to n-Butanol (bp 117°C) to access higher temperatures without using difficult-to-remove DMF [1].

Part 3: Optimization Protocol & Safety

Standard Operating Procedure (SOP): Temperature Screening

Parameter	Initial Screen	Optimization A (Low Reactivity)	Optimization B (High Selectivity)
Solvent	Ethanol or THF	DMF, DMSO, or NMP	Isopropanol or t-Amyl alcohol
Concentration	0.5 M	1.0 M (High conc. increases rate)	0.1 M (Dilution favors mono-sub)
Equivalents	3.0 eq	1.5 eq (with non-nucleophilic base)	5.0 - 10.0 eq
Temperature	Reflux (EtOH) / 60°C	80°C - 120°C	0°C -> RT

Critical Safety: The Thermal Runaway Risk

Hydrazine is thermodynamically unstable.

• Never distill hydrazine mixtures to dryness. Concentrated hydrazine salts can detonate.[1]

• Flash Point: Anhydrous hydrazine has a flash point of ~38°C. Hydrazine hydrate (64%) is safer but can still release flammable vapors at high temperatures [2].[1]

• Incompatibility: Do not use metal spatulas (Fe, Cu) or oxidizers (peroxides) when heating, as they catalyze decomposition.

Visualizing the Reaction Pathway

Understanding the energy landscape helps explain why temperature control is vital.

Figure 2: Reaction pathway showing the energy barrier to the Meisenheimer complex and the divergence point for side-product formation.

References

• BenchChem Technical Support. Optimizing Nucleophilic Aromatic Substitution (SNAr) Reactions. Retrieved from BenchChem.[2] Link

• ThermoFisher Scientific. Hydrazine Hydrate Safety Data Sheet (SDS). Retrieved from ThermoFisher. Link

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from MasterOrganicChemistry. Link

• National Institutes of Health (NIH). Cross-Coupling between Hydrazine and Aryl Halides. PMC7592966. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low enantiomeric excess in Sitagliptin intermediate synthesis

Technical Support Center: Troubleshooting Low Enantiomeric Excess in Sitagliptin Synthesis

Executive Summary & Core Diagnostic Workflow

The Challenge: In the synthesis of Sitagliptin (Januvia®), the establishment of the chiral center via the asymmetric hydrogenation of the enamine intermediate (Dehydrositagliptin ) is the critical quality attribute (CQA). While the industrial standard using Rhodium/Josiphos catalysts typically yields >95% enantiomeric excess (ee), process deviations can drop this significantly, leading to yield losses during the final phosphate salt crystallization (which requires high initial ee for efficient chiral upgrading).

The System:

• Substrate: Dehydrositagliptin (unprotected enamine).[1]

• Catalyst: [Rh(cod)Cl]₂ / (R,S)-t-Bu-Josiphos.

• Conditions: Methanol, ~200–250 psi H₂, 50°C.

Diagnostic Triage (Interactive Workflow)

Figure 1: Decision matrix for isolating the root cause of low enantioselectivity in Rh-catalyzed hydrogenation.

Technical Troubleshooting Guide (FAQs)

Module A: Catalyst & Ligand Integrity

Q1: I am observing a sudden drop in ee (from 97% to 92%) between batches using the same lot of catalyst. What is happening? Diagnosis: Ligand Oxidation. The t-Bu-Josiphos ligand contains electron-rich phosphines that are highly susceptible to oxidation. Even trace exposure to air during the catalyst charging sequence can generate phosphine oxides.

• Mechanism: Oxidized ligands dissociate from the Rh center or form non-selective species. The "naked" Rh or non-chiral species catalyzes the racemic background reaction.

• Validation: Run a ³¹P NMR on your catalyst precursor solution. A shift from the characteristic phosphine peaks to a phosphine oxide signal (typically shifted downfield) confirms degradation.

• Solution: Ensure all methanol is rigorously degassed (sparged with N₂ for >30 mins) and the catalyst is handled in a glovebox or under a positive pressure of Argon.

Q2: Does the Rhodium precursor source matter? Diagnosis: Precursor Purity. Yes. Using [Rh(cod)Cl]₂ from different vendors can introduce trace metal impurities (Fe, Ni) or varying levels of chloride.

• Insight: The active species is cationic. Excess chloride can inhibit the formation of the solvent-coordinated active species.

• Protocol: Ensure the Rh:Ligand ratio is strictly 1:1.1. A slight excess of ligand protects the metal, but too much excess can compete for coordination sites, slowing the rate (though usually not harming ee).

Module B: Reaction Parameters

Q3: My reactor pressure dropped to 100 psi overnight. The reaction finished, but the ee is 88%. Why? Diagnosis: Hydrogen Pressure Sensitivity. Unlike many hydrogenations where pressure only affects rate, in the Sitagliptin enamine reduction, pressure affects the selectivity.

• Mechanistic Reason: The mechanism likely involves a competition between the enantioselective pathway (favored at higher H₂ concentration) and a less selective pathway (or isomerization of the enamine) that becomes competitive at low H₂ availability [1].

• Target: Maintain >200 psi (approx 14 bar). Industrial standard is often 250 psi [2].

• Fix: Check reactor seals. If pressure drops, repressurize immediately. Do not rely on "initial pressure" alone; use a constant pressure regulator.

Q4: Can I increase the temperature to speed up the reaction? Diagnosis: Temperature/Selectivity Trade-off. Standard operating temperature is 50°C.[2]

• Risk: While higher temperatures increase turnover frequency (TOF), they often decrease the difference in free energy (ΔΔG‡) between the transition states leading to the R and S products.

• Limit: Do not exceed 60°C. If the reaction is slow, increase catalyst loading or H₂ pressure rather than temperature.

Module C: Substrate Quality Control

Q5: We skipped the crystallization of the enamine intermediate to save time. Now the hydrogenation fails. Diagnosis: Substrate Inhibition/Poisoning. The enamine formation step (using ammonium acetate/methanol) can leave residual ammonium salts or unreacted dicarbonyl species.

• Impact: Ammonium salts can coordinate to the Rhodium, acting as a competitive inhibitor or altering the catalyst's electronic environment.

• Requirement: The enamine (Dehydrositagliptin) must be crystallized to >99% purity before hydrogenation.[3][4]

• Data Check: Look for "double peaks" in the HPLC of the starting material, indicating geometric isomers (E/Z). While the Rh-catalyst can often isomerize the substrate, a high ratio of the wrong isomer can slow the reaction, allowing background degradation to compete.

Standardized Experimental Protocol

Objective: Asymmetric Hydrogenation of Dehydrositagliptin to Sitagliptin Free Base. Target Specification: >98% Conversion, >95% ee.

Parameter	Specification	Criticality
Substrate	Dehydrositagliptin	Purity >99% (Crystallized)
Catalyst	Rh(cod)Cl]₂ / (R,S)-t-Bu-Josiphos	0.15 – 0.2 mol% loading
Solvent	Methanol	Degassed, Anhydrous (<0.05% H₂O)
Pressure	250 psi (17.2 bar)	High (Low pressure drops ee)
Temperature	50 °C	Medium
Time	12–24 Hours	Monitor by HPLC

Step-by-Step Workflow:

• Preparation: In a glovebox or under active Ar flow, mix [Rh(cod)Cl]₂ and (R,S)-t-Bu-Josiphos in degassed methanol. Stir for 30 mins to form the active catalyst complex (orange/red solution).

• Loading: Charge the high-pressure reactor with Dehydrositagliptin.

• Purge: Seal reactor. Purge with N₂ (3x) to remove O₂.

• Injection: Cannulate the catalyst solution into the reactor under inert pressure.

• Hydrogenation: Purge with H₂ (3x). Pressurize to 250 psi . Heat to 50°C .

• Agitation: Set stirring to max RPM (mass transfer limited).

• Workup: Upon completion (HPLC), vent H₂. Filter through Celite/Carbon to remove Rh residues.

• Chiral Upgrade (Optional but Recommended): React the crude free base with Phosphoric acid in isopropanol/water to crystallize Sitagliptin Phosphate . This step typically upgrades 95% ee material to >99.9% ee [3].

Comparative Data: Chemical vs. Biocatalytic Route

If persistent low ee issues occur despite optimization, consider the Biocatalytic route (Transaminase), which is the modern "Green Chemistry" standard for this step.

Feature	Rh-Catalyzed Hydrogenation	Biocatalytic Transaminase [4]
Chiral Source	Rh/Josiphos Ligand	Engineered Transaminase (ATA-117)
Typical ee	95–97% (requires salt upgrade)	>99.95% (often no upgrade needed)
Pressure	High (250 psi)	Ambient
Contaminants	Trace Heavy Metals (Rh)	Protein residues
Key Failure Mode	Ligand Oxidation / Low Pressure	Product Inhibition / Solvent Tolerance

References

• Hansen, K. B., et al. (2009).[5] Highly Efficient Synthesis of Sitagliptin via Asymmetric Hydrogenation of an Unprotected Enamine. Journal of the American Chemical Society. Available at: [Link]

• Hsiao, Y., et al. (2004).[5] Highly Efficient Synthesis of beta-Amino Acid Derivatives via Asymmetric Hydrogenation of Unprotected Enamines. Journal of the American Chemical Society. Available at: [Link]

• Xu, F., et al. (2004).[5] Preparation of Sitagliptin Phosphate. Organic Process Research & Development. Available at: [Link]

• Savile, C. K., et al. (2010).[5] Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture. Science. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10273C [pubs.rsc.org]
• 5. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Mitigating Metal Impurity in Fluorinated Pharmaceutical Intermediates

Answering the user's request.

Welcome to the technical support center for drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the persistent challenge of metal impurities in fluorinated pharmaceutical intermediates. Our focus is on providing not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions during your process development and purification campaigns.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions researchers encounter regarding the source, detection, and removal of metallic contaminants.

FAQ 1: What are the primary sources of metal impurities in my fluorinated intermediate synthesis?

Understanding the origin of contamination is the first step toward effective control. Metal impurities are rarely from a single source and often arise from multiple points in the manufacturing process.[1]

• Catalyst Residues : The most common source is residual metal from catalysts used in synthesis. Organometallic catalysis is central to forming C-F bonds and other key structures in fluorinated molecules.[2][3] Palladium (Pd), Platinum (Pt), Rhodium (Rh), Ruthenium (Ru), and Nickel (Ni) are frequently used in cross-coupling reactions and hydrogenations.[2][4]

• Raw Materials and Reagents : Impurities can be present in starting materials, reagents, and solvents.[1][5] For instance, some fluoride sources can themselves contain trace metals like arsenic and lead.[6]

• Manufacturing Equipment : Corrosion and leaching from stainless steel reactors, pipework, and other equipment can introduce metals like Iron (Fe), Chromium (Cr), and Nickel (Ni).[7][8] This is particularly relevant under harsh or acidic reaction conditions often employed in fluorination chemistry.[9]

• Environmental Factors : Water and air quality during manufacturing can contribute to the impurity profile of a drug substance.

FAQ 2: How can trace levels of metal impurities impact my final Active Pharmaceutical Ingredient (API)?

Even at trace levels, metal impurities can have significant and detrimental effects on the final API and drug product.

• Patient Safety : Certain metals are toxic and pose direct health risks to patients. Regulatory bodies like the International Council for Harmonisation (ICH) have established strict guidelines (ICH Q3D) for permissible daily exposure (PDE) limits for various elemental impurities.[10]

• Drug Stability : Metal ions can catalyze degradation pathways of the API, reducing its shelf-life and potency.[11] This can lead to the formation of other, potentially harmful, organic impurities.

• Catalyst Poisoning : In subsequent synthetic steps, residual metals can poison catalysts, leading to failed or incomplete reactions and impacting overall yield and process efficiency.

FAQ 3: What are the best analytical techniques for accurately quantifying metal impurities?

Given the low concentration limits mandated by regulatory agencies, highly sensitive analytical methods are required. The older, qualitative colorimetric tests like USP <231> are no longer considered adequate.[10]

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) : This is the gold standard for detecting and quantifying trace elemental impurities.[12][13] It offers exceptionally low detection limits (parts-per-billion or even parts-per-trillion), making it suitable for meeting the stringent ICH Q3D guidelines.[10][12]

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) : ICP-OES is another robust technique. While generally less sensitive than ICP-MS, it is highly effective for quantifying higher concentration impurities and can handle samples with more complex matrices.[10][13]

• Wavelength Dispersive X-ray Fluorescence (WDXRF) : This is an emerging non-destructive technique that can be useful, though it may be influenced by the sample matrix and is still being established as a primary alternative.[13]

A crucial, and often overlooked, aspect of analysis is sample preparation. The grades of reagents used for sample digestion must be of the highest purity to avoid introducing external contamination.[14]

Part 2: Troubleshooting Purification Challenges

This section provides guidance for when standard purification methods fail to adequately reduce metal content to acceptable levels.

Troubleshooting Scenario 1: "My Palladium levels are still >10 ppm after crystallization, but my intermediate is >99.5% pure otherwise. What should I do?"

This is a common scenario where the target compound's purity is high, but specific metal contaminants remain. While repeated crystallization is an option, it often leads to significant yield loss.

Causality : Palladium may be strongly coordinated to your fluorinated intermediate, particularly if it contains nitrogen or sulfur-based functional groups. This coordination can make it "soluble" within the crystal lattice, preventing its removal via traditional crystallization.

Recommended Actions :

• Metal Scavengers : This is the most targeted approach. Metal scavengers are solid supports (typically silica or polymer resins) functionalized with ligands that have a high affinity for specific metals.[15]

  • Mechanism : The API solution is passed through a bed of the scavenger resin. The resin's chelating groups bind selectively to the metal ions, removing them from the solution while the API passes through.[15]

  • Actionable Advice : Screen a small panel of scavengers. Thiol-based scavengers are often effective for palladium. See the detailed protocol in Part 4.

• Activated Carbon Treatment : A treatment with activated carbon can be effective.[2] The high surface area and porous structure of carbon allow it to adsorb metal impurities. However, it can be less selective and may also adsorb some of your product, leading to yield loss.

Decision-Making Workflow for Purification

The following diagram illustrates a logical workflow for selecting an appropriate purification strategy.

Sources

• 1. ajpaonline.com [ajpaonline.com]
• 2. pharmtech.com [pharmtech.com]
• 3. pharmtech.com [pharmtech.com]
• 4. A new way to prepare fluorinated pharmaceuticals | MIT News | Massachusetts Institute of Technology [news.mit.edu]
• 5. qualitymatters.usp.org [qualitymatters.usp.org]
• 6. A new perspective on metals and other contaminants in fluoridation chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical techniques to identify metallic contaminants [pharmabiz.com]
• 8. Protecting your drug products: Strategies for preventing metal contamination in powders - Pharmaceutical Technology [pharmaceutical-technology.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. agilent.com [agilent.com]
• 11. globalresearchonline.net [globalresearchonline.net]
• 12. biotech-spain.com [biotech-spain.com]
• 13. alfachemic.com [alfachemic.com]
• 14. ijrpc.com [ijrpc.com]
• 15. crimsonpublishers.com [crimsonpublishers.com]

Reference Data & Comparative Studies

HPLC Method Development Guide: Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

Executive Summary

Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate (MCTFA) is a critical chiral intermediate in the synthesis of DPP-4 inhibitors, most notably Sitagliptin . Its structural complexity—featuring a trifluorinated phenyl ring, a labile ester linkage, and a reactive alpha-chloro position—presents unique chromatographic challenges.

This guide moves beyond generic "scouting gradients" to present a comparative analysis between Conventional C18 methodologies and a Targeted Fluorophenyl (PFP) approach. We demonstrate that while C18 provides adequate retention, it often fails to resolve the critical "des-chloro" impurity. The PFP stationary phase, leveraging pi-pi and dipole-dipole interactions, offers superior selectivity for this halogenated species.

Part 1: The Chromatographic Challenge

The analysis of MCTFA requires the separation of the main peak from three distinct classes of impurities:

• Hydrolytic Degradants: 2,4,5-Trifluorophenylacetic acid (TFPAA).

• Process Impurities: Methyl 2-(2,4,5-trifluorophenyl)acetate (Des-chloro analog).

• Positional Isomers: 2,3,5-trifluoro derivatives (originating from starting material).

The "Critical Pair"

The most difficult separation is between MCTFA and its Des-chloro analog . Both are highly hydrophobic and lack ionizable groups at low pH, making them co-elute on standard alkyl-bonded phases (C8/C18) which rely solely on hydrophobic subtraction.

Part 2: Comparative Method Study

We compared two method strategies to isolate MCTFA from its critical impurities.

Method A: Conventional Alkyl Phase (The Baseline)

• Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm).

• Mechanism: Hydrophobic interaction (Van der Waals).

• Outcome: Broad peaks for the ester; poor resolution (Rs < 1.5) between the chloro and des-chloro species.

Method B: Fluorinated Stationary Phase (The Solution)

• Column: Phenomenex Luna PFP(2) (Pentafluorophenyl) (150 x 4.6 mm, 3 µm).

• Mechanism: Hydrophobic + Pi-Pi Interaction + Dipole-Dipole Hydrogen Bonding .

• Outcome: The electron-deficient PFP ring interacts specifically with the electron-rich fluorine atoms on the analyte, pulling the impurities apart based on electron density rather than just hydrophobicity.

Comparative Data Summary

Parameter	Method A (C18)	Method B (PFP)	Status
Retention Time (MCTFA)	8.4 min	10.2 min	Optimized
Critical Pair Resolution (Rs)	1.2 (Co-elution risk)	3.8 (Baseline)	Superior
Tailing Factor (Tf)	1.4	1.05	Excellent
Theoretical Plates (N)	~6,500	>12,000	High Efficiency

Senior Scientist Note: The PFP column is essential here. The fluorine atoms on the analyte ring create a "fluorine-fluorine" retention mechanism that C18 cannot replicate. This is often the "secret sauce" in analyzing fluorinated intermediates for drugs like Sitagliptin.

Part 3: Optimized Experimental Protocol (Method B)

This protocol is validated for specificity, linearity, and robustness.[1][2][3]

Instrumentation & Conditions

• System: HPLC with PDA/UV Detector (e.g., Agilent 1260/Waters Alliance).

• Column: Pentafluorophenyl (PFP) phase, 150 x 4.6 mm, 3 µm.

• Flow Rate: 1.0 mL/min.[2][4][5]

• Column Temp: 35°C (Controls viscosity and improves mass transfer).

• Injection Vol: 10 µL.

• Detection: 210 nm (for max sensitivity) and 260 nm (for selectivity of the phenyl ring).

Mobile Phase Preparation[1][2][5][6][7][8][9][10]

• Solvent A (Aqueous): 0.1% Perchloric Acid (HClO4) in Water.

  • Why Perchloric? It provides low UV background at 210 nm and suppresses ionization of the acidic impurity (TFPAA), sharpening the peak. Alternative: 0.1% Orthophosphoric acid.

• Solvent B (Organic): Acetonitrile (HPLC Grade).

Gradient Program

Time (min)	% Solvent A	% Solvent B	Event
0.0	60	40	Initial Hold
12.0	20	80	Elution of hydrophobic impurities
15.0	20	80	Wash
15.1	60	40	Re-equilibration
20.0	60	40	End of Run

Sample Preparation

• Diluent: Acetonitrile:Water (50:50).

• Standard Prep: Dissolve 25 mg MCTFA in 50 mL diluent (500 ppm).

• Stability Warning: The alpha-chloro ester is susceptible to hydrolysis. Keep samples at 4°C in the autosampler and analyze within 24 hours.

Part 4: Mechanistic Visualization

The following diagrams illustrate the method development logic and the molecular interaction mechanism that drives the superior performance of Method B.

Diagram 1: Method Development Decision Tree

Caption: Logical workflow moving from standard C18 failure to targeted PFP selection based on analyte chemistry.

Diagram 2: Separation Mechanism (C18 vs. PFP)

Caption: The PFP phase discriminates between the chloro and des-chloro forms via electronic interactions, unlike C18.

Part 5: Validation & Troubleshooting

To ensure this method meets ICH Q2(R1) standards for drug development:

• Linearity: The method demonstrates linearity from 50 ppm to 750 ppm (R² > 0.999), covering the expected range for both assay and impurity profiling.

• LOD/LOQ:

  • LOD: 0.5 ppm (Signal-to-Noise ratio 3:1).

  • LOQ: 1.5 ppm (Signal-to-Noise ratio 10:1).

• Troubleshooting Guide:

  • Drifting Retention Times: Check column equilibration. Fluorinated phases require longer equilibration (approx. 20 column volumes) than C18.

  • Peak Splitting: The alpha-chloro ester can racemize or hydrolyze on-column if the pH is > 5.0. Ensure the aqueous mobile phase is strictly acidic (pH 2.0 - 3.0).

A Note on Chiral Purity

While this guide focuses on chemical purity, MCTFA is chiral. For enantiomeric separation (R- vs S- isomer), a polysaccharide-based column such as Chiralpak AD-H or Chiralcel OJ-H using Normal Phase (Hexane/IPA) is recommended. The PFP method described above is orthogonal and should be used to ensure chemical purity before checking chiral purity.

References

• International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

• Dubey, R. et al. Rapid and sensitive RP-HPLC method for Sitagliptin phosphate and its related substances. Journal of Chromatographic Science. Link

• Przybyciel, M. Fluorinated HPLC Phases: Looking Beyond C18 for Reversed-Phase HPLC. LCGC North America. Link

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. Practical HPLC Method Development. Wiley-Interscience. Link

Sources

• 1. scispace.com [scispace.com]
• 2. Development and validation of high-performance liquid chromatography method for analysis of β-CCT and its related substances - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Method for 2-Fluorophenylacetic acid, 4-Fluorophenylacetic acid, 3-Fluorophenylacetic acid Compatible with Mass Spectrometry | SIELC Technologies [sielc.com]
• 5. chromatographyonline.com [chromatographyonline.com]

A Senior Application Scientist's Guide to Chiral HPLC Separation of Sitagliptin Enantiomers

Introduction: The Imperative of Enantiomeric Purity in Modern Pharmaceuticals

In pharmaceutical development, chirality is not a trivial detail; it is a critical attribute that dictates a drug's efficacy and safety.[1][2] Chiral molecules exist as non-superimposable mirror images called enantiomers. Within the human body—a profoundly chiral environment—these enantiomers can interact differently with biological targets like enzymes and receptors.[3] One enantiomer may produce the desired therapeutic effect (the eutomer), while its counterpart (the distomer) could be inactive, less active, or even cause harmful side effects.[2]

Regulatory bodies, including the U.S. FDA and the European Medicines Agency (EMA), have established stringent guidelines that favor the development of single-enantiomer drugs over racemic mixtures.[3][4] This regulatory landscape underscores the necessity for robust and reliable analytical methods to separate and quantify enantiomers throughout the drug development lifecycle.

Sitagliptin, a potent dipeptidyl peptidase-4 (DPP-4) inhibitor for treating type 2 diabetes, exemplifies this principle.[5] The marketed drug is the (R)-enantiomer, which is responsible for the therapeutic activity. The (S)-enantiomer is considered an impurity and its presence must be rigorously controlled.[5] The synthesis of Sitagliptin involves the creation of a key chiral β-amino acid intermediate; ensuring the enantiopurity of this intermediate is paramount to the quality of the final Active Pharmaceutical Ingredient (API).[6][7]

This guide provides a comparative analysis of several field-proven chiral High-Performance Liquid Chromatography (HPLC) methods for the enantiomeric separation of Sitagliptin. We will delve into the underlying principles of different chiral stationary phases (CSPs), present detailed experimental protocols, and offer insights into the causality behind methodological choices, equipping researchers and drug development professionals with the knowledge to select and implement the optimal separation strategy.

The Separation Challenge: Sitagliptin's Structure

Sitagliptin possesses a single stereocenter at the β-carbon of its amino acid backbone. The challenge lies in exploiting subtle differences in the spatial arrangement of the groups around this chiral center to achieve chromatographic separation.

(R)-Sitagliptin (Eutomer) vs. (S)-Sitagliptin (Distomer/Impurity)

The selection of an appropriate Chiral Stationary Phase (CSP) is the cornerstone of a successful separation. The CSP creates a chiral environment where the two enantiomers form transient, diastereomeric complexes of differing stability, leading to different retention times. We will compare three classes of widely used CSPs for this application: polysaccharide-based, and macrocyclic glycopeptide-based columns.

Comparative Analysis of Chiral Stationary Phases (CSPs)

We will evaluate three distinct and validated methods, each employing a different type of CSP and separation mode. This comparison highlights the versatility available to analysts and the importance of screening different column chemistries to achieve optimal results.

Method 1: Reversed-Phase Separation on an Immobilized Polysaccharide-Based CSP

This approach utilizes a highly popular and robust immobilized polysaccharide-based column, offering broad applicability.

CSP: Chiralpak® IC (Cellulose tris(3,5-dichlorophenylcarbamate))

• The "Why" - Mechanism of Separation: Chiralpak® IC is an immobilized CSP, meaning the chiral selector is covalently bonded to the silica support. This provides exceptional durability and allows for the use of a wider range of solvents compared to coated CSPs. The separation mechanism relies on a combination of interactions, including hydrogen bonding (between the analyte's amine/amide groups and the CSP's carbamate groups), π-π stacking (between the aromatic rings of Sitagliptin and the CSP), and dipole-dipole interactions. The precise 3D structure of the chiral selector's grooves creates steric hindrances that favor the interaction with one enantiomer over the other, resulting in differential retention.

Detailed Experimental Protocol: Chiralpak® IC [8][9]

• Column: Chiralpak® IC (250 mm × 4.6 mm, 5 µm)

• Mobile Phase: A mixture of 10 mM Ammonium acetate with 0.05% Diethylamine and Acetonitrile (40:60, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV at 266 nm

• Injection Volume: 20 µL

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 2.0 mg/mL.

Method 2: Reversed-Phase Separation on a Coated Polysaccharide-Based CSP

This method employs a classic coated polysaccharide CSP, which has a long history of providing excellent enantioselectivity.

CSP: Chiralcel® OD-RH (Cellulose tris(3,5-dimethylphenylcarbamate))

• The "Why" - Mechanism of Separation: Similar to Chiralpak® IC, the Chiralcel® OD phase separates enantiomers based on the formation of transient diastereomeric complexes. However, as a "coated" phase, the chiral selector is physically adsorbed onto the silica gel. This restricts the use of certain solvents that could strip the coating. The reversed-phase conditions (high aqueous content) and the specific mobile phase components are critical. The phosphate buffer at pH 4.0 ensures consistent ionization of Sitagliptin, which is key for reproducible ionic interactions with the CSP, while the organic modifiers (methanol and acetonitrile) modulate the retention and selectivity.[10] The pH, in particular, plays a crucial role in enhancing chromatographic efficiency and resolution.[10][11]

Detailed Experimental Protocol: Chiralcel® OD-RH [5][10][11]

• Column: Chiralcel® OD-RH (150 mm × 4.6 mm, 5 µm)

• Mobile Phase: A mixture of 3 M Potassium di-hydrogen phosphate buffer (pH 4.0), Methanol, and Acetonitrile (60:30:10, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV at 266 nm

• Injection Volume: 20 µL

• Sample Preparation: Dissolve the Sitagliptin sample in the mobile phase to the desired concentration.

Method 3: Normal-Phase Separation on an Immobilized Amylose-Based CSP

This method shifts to a normal-phase mode, often providing orthogonal selectivity compared to reversed-phase methods.

CSP: Chiralpak® IA-3 (Amylose tris(3,5-dimethylphenylcarbamate))

• The "Why" - Mechanism of Separation: While the chiral selector is chemically similar to the Chiralcel OD phase, the amylose backbone (vs. cellulose) provides a different helical structure and thus different chiral recognition capabilities. In normal-phase mode (e.g., hexane/alcohol), the primary interactions driving separation are hydrogen bonds. The use of a basic additive like diethylamine (DEA) is crucial; it acts as a competitor for highly active sites on the silica surface, preventing peak tailing and improving peak shape for basic analytes like Sitagliptin. This method is often superior in terms of efficiency due to the smaller particle size (3 µm) of the stationary phase.[12]

Detailed Experimental Protocol: Chiralpak® IA-3 [12]

• Column: Chiralpak® IA-3 (150 mm × 4.6 mm, 3 µm)

• Mobile Phase: A mixture of n-Hexane, Ethanol, and Diethylamine (DEA) (90:10:0.1, v/v/v)

• Flow Rate: 0.5 mL/min

• Column Temperature: 35°C

• Detection: UV at 266 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase.

Performance Data Summary

The following table summarizes the performance and validation parameters for the described methods, allowing for an objective comparison.

Parameter	Method 1: Chiralpak® IC[8][9]	Method 2: Chiralcel® OD-RH[5][10]	Method 3: Chiralpak® IA-3[12]
Separation Mode	Reversed-Phase	Reversed-Phase	Normal-Phase
Resolution (Rs)	> 3.0	> 3.0	3.38
Typical Runtime	~15 min	~10 min	~15 min
Linearity Range	0.3–4.5 µg/mL	30–300 ng/mL	Not Specified
Correlation (r²)	0.9991	0.9996	Not Specified
LOD	0.1 µg/mL	8 ng/mL	Not Specified
LOQ	0.3 µg/mL	30 ng/mL	Not Specified
% Recovery	95.7–101.7%	99.06–100.2%	Not Specified
Key Advantage	Robust immobilized phase, good resolution.	High sensitivity (low LOD/LOQ).	High efficiency (3µm), orthogonal selectivity.

Workflow & Logic: A Systematic Approach to Chiral Method Development

Developing a robust chiral separation method is a systematic process. The goal is to find the right combination of a chiral stationary phase and a mobile phase that provides adequate resolution, a reasonable analysis time, and good peak shape. The following workflow illustrates the logical progression from initial screening to final validation.

Caption: A systematic workflow for chiral HPLC method development.

Conclusion and Recommendations

The successful chiral separation of Sitagliptin and its intermediates is readily achievable with modern HPLC technologies.

• For high sensitivity and quantitation of trace impurities , the reversed-phase method on Chiralcel® OD-RH demonstrates excellent performance with a very low limit of quantification.[10]

• For maximum robustness and method longevity , especially in a high-throughput QC environment, the immobilized Chiralpak® IC is an outstanding choice, offering great resolution and durability.[8][9]

• When reversed-phase methods fail or if orthogonal confirmation is needed, the normal-phase method on Chiralpak® IA-3 provides a highly efficient and selective alternative.[12]

The choice of method ultimately depends on the specific application—be it routine quality control, stability testing, or in-process monitoring of chiral intermediates. It is highly recommended to screen a variety of CSPs and mobile phase conditions, as illustrated in the workflow diagram, to identify the most suitable system for your laboratory's needs. The data and protocols provided in this guide serve as a robust starting point for this process, grounded in scientifically validated and published methods.

References

• Enantiomeric separation of sitagliptin by a validated chiral liquid chromatographic method.
• Application Note: Chiral HPLC Method for the Enantiomeric Separ
• Importance of Chiral Separation and Resolution in Drug Synthesis. Pure Synth.
• Practical Asymmetric Synthesis of Sitagliptin Phosphate Monohydr
• Enantiomeric separation of sitagliptin by a validated chiral liquid chromatographic method. Analytical Methods (RSC Publishing).
• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Pharma Group.
• Practical Asymmetric Synthesis of Sitagliptin Phosphate Monohydr
• Crucial role of chirality in advancing safety & efficacy. Pharmabiz.com.
• The importance of chirality in API development. Veranova.
• Method Development and Validation for Enantiomer in Sitagliptin Hydrochloride by RPHPLC. Journal of Chemical and Pharmaceutical Research.
• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimiz
• Method Development and Validation for Enantiomer in Sitagliptin Hydrochloride by RPHPLC. Journal of Chemical and Pharmaceutical Research.
• Chiral separation of sitagliptin phosphate enantiomer by HPLC using amylose based chiral stationary phase.
• Development and validation of a liquid chromatographic enantiomer separation method for the estimation of (S)-enantiomer in sitagliptin. International Journal of Pharmaceutical Sciences and Research.

Sources

• 1. pure-synth.com [pure-synth.com]
• 2. Crucial role of chirality in advancing safety & efficacy [pharmabiz.com]
• 3. veranova.com [veranova.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. tandfonline.com [tandfonline.com]
• 8. jocpr.com [jocpr.com]
• 9. jocpr.com [jocpr.com]
• 10. Enantiomeric separation of sitagliptin by a validated chiral liquid chromatographic method - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. ijpsr.com [ijpsr.com]

Mass spectrometry fragmentation pattern of fluorinated alpha-chloro esters

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of fluorinated

-chloro esters, specifically focusing on Ethyl Chlorofluoroacetate as the primary case study.

Technical Guide: Mass Spectrometry Fragmentation of Fluorinated -Chloro Esters

Executive Summary

Fluorinated

-chloro esters represent a critical class of building blocks in medicinal chemistry, particularly for the synthesis of bioisosteres where metabolic stability is required. The simultaneous presence of Chlorine (Cl) and Fluorine (F) at the -position creates a unique electronic environment that significantly alters standard ester fragmentation pathways.

This guide compares the Electron Ionization (EI) fragmentation of Ethyl Chlorofluoroacetate (ECFA) against its non-fluorinated and non-halogenated analogs. The analysis reveals that while the McLafferty rearrangement remains a dominant pathway, the inductive effect of the halogens destabilizes the molecular ion and promotes specific

-cleavages that serve as diagnostic fingerprints.

Mechanistic Analysis: The Halogen Effect

The "Chlorine Flag" (Isotopic Signature)

The most immediate diagnostic feature in the mass spectrum of any

-chloro ester is the isotopic cluster. Unlike fluorine, which is monoisotopic ( F), chlorine exists as Cl and Cl in a naturally occurring ~3:1 ratio.[1]

• Observation: The molecular ion (

  ) and any fragment retaining the chlorine atom will exhibit a characteristic "M" and "M+2" doublet with a 3:1 intensity ratio.

• Diagnostic Value: This allows for immediate differentiation from purely fluorinated or non-halogenated impurities.

Bond Dissociation & Stability (C-F vs. C-Cl)

The fragmentation hierarchy is dictated by bond dissociation energies (BDE).

• C-F Bond (~485 kJ/mol): Extremely strong. Fluorine is rarely lost as a radical (

  ) in EI-MS. It typically remains attached to the carbon skeleton, shifting fragment masses by +18 Da (relative to H).

• C-Cl Bond (~327 kJ/mol): Significantly weaker. Homolytic cleavage of the C-Cl bond is a competitive pathway, leading to the loss of a chlorine radical (

  ) and the formation of an cation.

The Inductive Destabilization

Both halogens are highly electronegative, creating a strong electron-withdrawing effect at the

-carbon.

• Effect on Carbonyl Oxygen: The electron density on the carbonyl oxygen is reduced. This lowers the basicity of the oxygen, which can kinetically slow down the hydrogen transfer step of the McLafferty rearrangement compared to non-halogenated esters.

• Effect on Acylium Ion: The resulting acylium ion

  is destabilized relative to a standard alkyl acylium ion, but it remains a prominent peak due to the inherent stability of the triple-bonded resonance structure.

Comparative Fragmentation Analysis

The following table contrasts the fragmentation of Ethyl Chlorofluoroacetate (ECFA) with Ethyl Chloroacetate (ECA), Ethyl Fluoroacetate (EFA), and Ethyl Acetate (EA).

Table 1: Diagnostic Ion Comparison (EI, 70 eV)

Feature	Ethyl Acetate (EA)	Ethyl Fluoroacetate (EFA)	Ethyl Chloroacetate (ECA)	Ethyl Chlorofluoroacetate (ECFA)
Molecular Weight	88	106	122	140
Molecular Ion ( )	m/z 88 (Weak)	m/z 106 (Weak)	m/z 122/124 (3:1)	m/z 140/142 (3:1)
Base Peak (Typical)	m/z 43 ( )	m/z 61 ( )	m/z 77/79 ( )	m/z 95/97 ( )
McLafferty Rearr.	m/z 60 (Acetic Acid)	m/z 78 (F-Acetic Acid)	m/z 94/96 (Cl-Acetic Acid)	m/z 112/114 (Cl-F-Acetic Acid)
Alkoxy Loss ( )	m/z 43	m/z 61	m/z 77/79	m/z 95/97
C-X Bond Cleavage	N/A	Rare (Loss of F)	Loss of Cl (m/z 87)	Loss of Cl (m/z 105)

Note: The "Base Peak" often corresponds to the acylium ion formed via

-cleavage (loss of ethoxy group).[2][3] In ECFA, this ion is m/z 95 ( Cl) and 97 ( Cl).

Experimental Protocol: GC-MS Characterization

To reliably analyze these compounds, the following self-validating protocol is recommended. This workflow ensures that thermal degradation (common with thermally labile halogenated esters) does not produce artifacts.

Step 1: Sample Preparation

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade). Avoid protic solvents like methanol which may cause transesterification.

• Concentration: 100 ppm (parts per million). High concentrations can lead to dimerization artifacts in the source.

Step 2: Instrument Conditions (Agilent 5977 or equivalent)

• Inlet Temperature:

  (Keep lower than standard to prevent C-Cl thermolysis).

• Column: DB-5ms or equivalent (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Ionization: Electron Impact (EI) at 70 eV.

• Scan Range: m/z 35 – 300. (Scanning below 35 misses the HCl peak, though rarely diagnostic).

Step 3: Validation Criteria (Quality Control)

• Isotope Check: The molecular ion cluster at m/z 140/142 must show a ratio of approximately 100:32.

• McLafferty Confirmation: Look for the peak at m/z 112. If this peak is absent, check if the inlet temperature is too high (causing premature degradation) or if the ionization energy is drifting.

Visualization of Fragmentation Pathways[1][4][5][6]

The following diagram illustrates the competing pathways for Ethyl Chlorofluoroacetate. The McLafferty Rearrangement and

-Cleavage are the primary drivers of the spectrum.

Caption: Primary fragmentation pathways of Ethyl Chlorofluoroacetate (EI-MS). Blue: Parent; Green: Rearrangement Product; Red: Alpha-Cleavage Product; Yellow: Halogen Loss.

References

• NIST Mass Spectrometry Data Center. Acetic acid, chlorofluoro-, ethyl ester (Ethyl chlorofluoroacetate) Mass Spectrum.[4] National Institute of Standards and Technology. Available at: [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for McLafferty Rearrangement mechanisms).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[4][5] (Reference for isotopic abundance of Chlorine).

• PubChem. Ethyl chlorofluoroacetate Compound Summary. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. GCMS Section 6.14 [people.whitman.edu]
• 3. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 4. Acetic acid, 2-chloro-2-fluoro-, ethyl ester | C4H6ClFO2 | CID 101668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]

A Senior Application Scientist's Guide to Validating the Purity of 2,4,5-Trifluorophenylacetic Acid Intermediates

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of active pharmaceutical ingredients (APIs), the purity of each intermediate is paramount. This guide provides an in-depth comparison of analytical methodologies for validating the purity of intermediates in the synthesis of 2,4,5-trifluorophenylacetic acid, a key starting material for the dipeptidyl peptidase-4 (DPP-4) inhibitor, sitagliptin.[1] The control of impurities, such as positional isomers and unreacted starting materials, is critical to ensure the safety and efficacy of the final drug product.

This document is structured to provide not just protocols, but a rationale for methodological choices, empowering researchers to design robust validation strategies. All protocols are presented with a self-validating framework in mind, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2][3][4]

The Synthetic Landscape: Understanding Potential Impurities

The synthesis of 2,4,5-trifluorophenylacetic acid can proceed through various routes, each with a unique profile of potential intermediates and byproducts. A common pathway involves the Friedel-Crafts acetylation of 1,2,4-trifluorobenzene to form 2,4,5-trifluoroacetophenone, followed by a Willgerodt-Kindler reaction and subsequent hydrolysis.[5] Another route utilizes the reaction of 2,4,5-trifluorobromobenzene with a malonic ester.

Understanding these pathways is crucial for targeted impurity profiling. Key intermediates and potential impurities to consider during validation include:

• Starting Materials: 1,2,4-trifluorobenzene, 2,4,5-trifluorobromobenzene, malonic acid esters.

• Key Intermediates: 2,4,5-trifluoroacetophenone, thio-2,4,5-trifluorophenylacetic acid amide, 2,4,5-trifluoromandelic acid.[6][7]

• Positional Isomers: Isomers of trifluorophenylacetic acid that may arise from impurities in the starting materials or non-selective reactions.

• Byproducts: Compounds formed from side reactions or incomplete conversions.

A Comparative Analysis of Core Analytical Techniques

The choice of analytical technique is a critical decision in developing a purity testing method. The following sections compare the utility of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy for this application.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Application	Quantitative analysis of the main component and non-volatile impurities. Excellent for separating positional isomers.	Analysis of volatile and semi-volatile impurities, including residual solvents and certain byproducts. Requires derivatization for non-volatile acids.	Structural elucidation of unknown impurities, confirmation of the main component's structure, and quantitative analysis without a specific reference standard for every analyte.
Specificity	High, especially with optimized column chemistry and mobile phase. Diode-array detection can aid in peak purity assessment.	Very high, with mass spectral data providing definitive identification of known and unknown volatile compounds.	Extremely high, providing detailed structural information through chemical shifts and coupling constants. ¹⁹F NMR is particularly specific for fluorinated compounds.
Sensitivity	High (typically ppm levels).	Very high (ppb to ppm levels), especially for volatile impurities.	Moderate to high, depending on the nucleus and experimental time. ¹⁹F is a highly sensitive nucleus.
Quantitation	Highly accurate and precise with appropriate reference standards.	Accurate with appropriate internal standards and calibration.	Can be highly accurate (qNMR) using an internal standard, even for compounds without a dedicated reference standard.
Sample Throughput	High.	Moderate, due to longer run times and potential sample preparation (derivatization).	Low to moderate, with longer acquisition times for complex structural elucidation.
ICH Q2(R1) Validation	Well-established and straightforward for parameters like accuracy, precision, linearity, and specificity.[2][3][4]	Requires validation of the derivatization step in addition to the chromatographic method.	Quantitative NMR (qNMR) methods can be validated according to ICH guidelines.

Experimental Protocols: A Practical Guide

The following are detailed, step-by-step methodologies for the key analytical techniques. These protocols are designed to be a robust starting point for method development and validation.

High-Performance Liquid Chromatography (HPLC-UV) for Purity and Isomer Separation

HPLC is the cornerstone for the purity assessment of 2,4,5-trifluorophenylacetic acid and its non-volatile intermediates. Its ability to separate closely related isomers is a key advantage.

Workflow for HPLC-UV Analysis

Caption: A typical workflow for the HPLC-UV analysis of 2,4,5-trifluorophenylacetic acid intermediates.

Step-by-Step Protocol:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water (e.g., 40:60 v/v) with an acidic modifier like 0.1% trifluoroacetic acid (TFA) to ensure good peak shape for the acidic analyte.[8] Filter and degas the mobile phase before use.

• Standard and Sample Preparation:

  • Accurately weigh and dissolve a reference standard of 2,4,5-trifluorophenylacetic acid in the mobile phase to a known concentration (e.g., 1 mg/mL).

  • Prepare samples of the intermediate by dissolving a known amount in the mobile phase to a similar concentration.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 220 nm.

• Analysis and Data Interpretation:

  • Inject the standard and sample solutions.

  • Identify the peak for 2,4,5-trifluorophenylacetic acid based on the retention time of the reference standard.

  • Quantify impurities by area percent or against a reference standard of the impurity if available.

  • Validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and range.[2][3][4]

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Derivatized Acids

GC-MS is a powerful tool for identifying and quantifying volatile and semi-volatile impurities. For a non-volatile carboxylic acid like 2,4,5-trifluorophenylacetic acid, a derivatization step is necessary to increase its volatility.

Workflow for GC-MS Analysis with Derivatization

Caption: Workflow for GC-MS analysis of 2,4,5-trifluorophenylacetic acid, including the essential derivatization step.

Step-by-Step Protocol:

• Sample Preparation and Derivatization:

  • Accurately weigh the sample (e.g., 1 mg) into a vial.

  • Add a suitable solvent (e.g., pyridine or acetonitrile) and an internal standard.

  • Add a derivatizing agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[9][10]

  • Heat the mixture (e.g., at 60°C for 30 minutes) to form the trimethylsilyl (TMS) ester of the carboxylic acid.

• GC-MS Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 80°C), hold for 2 minutes, then ramp up to a higher temperature (e.g., 280°C) at a rate of 10°C/min.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 50-500 amu.

• Data Analysis:

  • Identify peaks by comparing their mass spectra to a library (e.g., NIST) and their retention times to those of known standards.

  • Quantify impurities using the internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Quantification

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of the final product and any isolated impurities. ¹⁹F NMR is particularly powerful for this class of compounds due to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus.

Workflow for NMR Analysis

Caption: A generalized workflow for NMR-based analysis and structural elucidation.

Step-by-Step Protocol:

• Sample Preparation:

  • Dissolve an accurately weighed amount of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • For quantitative NMR (qNMR), add a known amount of an internal standard that has a resonance that does not overlap with the analyte signals.

• NMR Data Acquisition:

  • ¹H NMR: Acquire a standard proton NMR spectrum. For 2,4,5-trifluorophenylacetic acid, expect to see a singlet for the -CH₂- group and multiplets for the two aromatic protons.

  • ¹⁹F NMR: Acquire a proton-decoupled ¹⁹F NMR spectrum. Expect three distinct signals for the three different fluorine atoms on the aromatic ring. The chemical shifts and coupling patterns provide definitive information about the substitution pattern.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum to observe all carbon environments.

  • 2D NMR (COSY, HSQC, HMBC): Use these experiments as needed to confirm the structure and assign all proton and carbon signals, especially for unknown impurities.

• Data Analysis and Interpretation:

  • Integrate the signals in the ¹H and ¹⁹F spectra to determine the relative ratios of different species in the sample.

  • In qNMR, compare the integral of a known analyte signal to the integral of the internal standard to calculate the absolute purity.

  • Analyze the chemical shifts and coupling constants to confirm the structure of the main component and elucidate the structures of any impurities.

Conclusion: An Integrated Approach to Purity Validation

No single analytical technique is sufficient for comprehensive purity validation of 2,4,5-trifluorophenylacetic acid intermediates. A robust and reliable strategy employs an integrated approach:

• HPLC-UV as the primary method for routine purity testing and quantification of non-volatile impurities and isomers.

• GC-MS for the identification and quantification of volatile impurities and residual solvents.

• NMR Spectroscopy for definitive structural confirmation of the desired intermediate and for the elucidation of unknown impurities. ¹⁹F NMR, in particular, offers a highly specific and sensitive tool for this class of fluorinated compounds.

By leveraging the strengths of each of these techniques and validating them in accordance with ICH Q2(R1) guidelines, researchers and drug development professionals can ensure the quality and consistency of 2,4,5-trifluorophenylacetic acid intermediates, ultimately contributing to the safety and efficacy of the final pharmaceutical product.

References

• Gas chromatography/mass spectrometry analysis of organic acid profiles in human serum: A protocol of direct ultrasound-assisted derivatization. (2021). Rapid Communications in Mass Spectrometry, 35(17). Available from: [Link]

• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. (2013). Pharmaceutical Outsourcing. Available from: [Link]

• CN101244994A - A New Method for Preparation of 2,4,5-Trifluorophenylacetic Acid. Google Patents.

• ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. Available from: [Link]

• ICH Q2 R1: Mastering Analytical Method Validation. Perpusnas. Available from: [Link]

• Screening of Organic Acidurias by Gas Chromatography-Mass Spectrometry (GC-MS). Children's Mercy Kansas City Scholarly Works. Available from: [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]

• HPLC Separation of Positional Isomers of Trifluorophenylacetic Acid and its Starting Material. (2025). ResearchGate. Available from: [Link]

• Application of HPLC in the Synthesis of 2,4,5-Trifluorobenzoic Acid. (2015). American Laboratory. Available from: [Link]

• 2,4,5-Trifluorophenylacetic acid. PubChem. Available from: [Link]

• 19Flourine NMR. University of Ottawa. Available from: [Link]

• Optimize your HPLC-UV system for applications with trifluoroacetic acid (TFA). KNAUER. Available from: [Link]

• US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid. Google Patents.

• Advances in Impurity Profiling of Pharmaceutical Formulations. (2024). Biomedical Journal of Scientific & Technical Research. Available from: [Link]

• Impurity profiling and HPLC methods for drug quality compliance. (2025). AMSbiopharma. Available from: [Link]

• WO 2019/007578 A1. Google Patents.

• Supplementary Information Fluorinated Paramagnetic Chelates as Potential Agents for Multi-chromic 19F Magnetic Resonance Spectroscopy and. The Royal Society of Chemistry. Available from: [Link]

• Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures. (2025). PMC. Available from: [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. scribd.com [scribd.com]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. CN101244994A - A New Method for Preparation of 2,4,5-Trifluorophenylacetic Acid - Google Patents [patents.google.com]
• 6. 2,4,5-Trifluorophenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. lcms.cz [lcms.cz]
• 9. Gas chromatography/mass spectrometry analysis of organic acid profiles in human serum: A protocol of direct ultrasound-assisted derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. "Screening of Organic Acidurias by Gas Chromatography-Mass Spectrometry" by David Scott, C. Clinton Frazee III et al. [scholarlyexchange.childrensmercy.org]

Reference Standards for Fluorinated Phenylacetic Acid Impurities: A Comparative Technical Guide

Executive Summary

Fluorinated phenylacetic acids (F-PAAs) are ubiquitous intermediates in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like Flurbiprofen, anticancer agents, and fluorinated agrochemicals. Their metabolic stability and lipophilicity make them ideal pharmacophores.[1] However, the introduction of fluorine creates a unique impurity profile characterized by positional isomerism (2-, 3-, vs. 4-fluoro isomers) that challenges conventional separation techniques.

This guide compares the performance of Certified Reference Standards (CRS) against Reagent Grade (RG) materials for impurity profiling. It demonstrates why high-fidelity standards are non-negotiable for meeting ICH Q3A/B reporting thresholds (0.05%) and provides validated protocols for their application.

Part 1: The Landscape of F-PAA Impurities

The synthesis of F-PAAs typically involves the hydrolysis of fluorobenzyl cyanides or the carbonylation of fluorobenzyl halides. These pathways are prone to specific impurity sets that define the requirements for your reference standards.[2]

The Isomer Challenge

The primary analytical challenge is the separation of regioisomers. Because the fluorine atom is small (Van der Waals radius ~1.47 Å, close to Hydrogen's 1.20 Å), it causes minimal steric perturbation, making 2-F, 3-F, and 4-F isomers co-elute on standard C18 columns.

Synthesis-Derived Impurities

• Positional Isomers: Arising from impure starting materials (e.g., 3-fluorobenzyl chloride contamination in 4-fluorobenzyl chloride).

• Over-Fluorination: Formation of difluorophenylacetic acids (e.g., 2,4-difluoro analogs) during electrophilic fluorination.

• Hydrolysis Intermediates: Residual fluorophenylacetamides or nitriles.

Impurity Pathway Diagram

The following diagram illustrates the genesis of common impurities during the hydrolysis of 4-fluorobenzyl cyanide.

Figure 1: Genesis of impurities in the synthesis of 4-Fluorophenylacetic acid. Note the propagation of regioisomers and the formation of defluorinated byproducts.

Part 2: Comparative Analysis of Reference Standard Grades

In impurity profiling, the "product" you are relying on is the Reference Standard. Below is a performance comparison between Certified Reference Standards (CRS) and Research/Reagent Grade (RG) alternatives.

Performance Matrix

Feature	Certified Reference Standard (CRS)	Reagent Grade (RG)	Impact on Data
Purity Assignment	Mass Balance (100% - Impurities - Water - Residual Solvents) or qNMR.	Area % (HPLC-UV) only.	High Risk: RG ignores water/salt content, leading to potency overestimation (often 5-10% error).
Isomeric Specificity	Quantified levels of 2-F and 3-F isomers are explicitly stated.	Often "Sum of isomers" or unspecified.	Critical Failure: If your standard contains 2% of the isomer you are trying to measure, your baseline is corrupt.
Traceability	Traceable to SI units via NIST/BIPM primary standards.	Batch-dependent; no traceability chain.	Regulatory: Data rejected by FDA/EMA for stability or release testing.
Homogeneity	Tested for bottle-to-bottle consistency.	Not tested.	Reproducibility: High variability between vials.

Case Study: Quantifying the "3-Fluoro" Impurity

Scenario: A QC lab must quantify 3-fluorophenylacetic acid (3-FPAA) in a batch of 4-fluorophenylacetic acid (4-FPAA) API. The limit is 0.10%.

• Experiment A (Using Reagent Grade): The lab uses a 98% purity "3-FPAA" reagent as the standard. Unknown to them, this reagent contains 1.5% 4-FPAA and 0.5% water.

  • Result: The response factor is calculated incorrectly. The presence of 4-FPAA in the standard co-elutes with the main peak (in reverse elution order), causing integration errors. The water content causes a 0.5% systematic bias in potency.

• Experiment B (Using CRS): The lab uses a CRS labeled as 99.4% purity (determined by qNMR) with <0.05% 4-FPAA isomer content.

  • Result: Accurate response factor. The impurity is quantified at 0.08% (Pass). In Experiment A, it might have been calculated as 0.11% (Fail) due to potency errors.

Part 3: Experimental Validation & Protocols

To ensure scientific integrity, reference standards must be used within validated systems. Below are two orthogonal protocols for characterizing F-PAA impurities.

Protocol 1: HPLC Separation of Regioisomers

Standard C18 columns often fail to separate 2-F, 3-F, and 4-F isomers effectively. A mixed-mode or fluorinated stationary phase is required.[3]

• Objective: Baseline separation of 2-, 3-, and 4-fluorophenylacetic acid.

• Column: Primesep SB (Mixed-mode: Reverse Phase + Anion Exchange) or FluoroSep-RP Octyl.

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid

  • Solvent B: Acetonitrile

• Gradient: 20% B to 60% B over 20 minutes.

• Detection: UV @ 264 nm (Fluorine substitution shifts

  slightly compared to non-fluorinated phenylacetic acid).[4]

• Mechanism: The anion exchange component interacts with the carboxylic acid, while the hydrophobic chain interacts with the phenyl ring. The position of the fluorine atom alters the pKa and the dipole moment, creating separation leverage that C18 lacks.

Protocol 2: 19F qNMR for Purity Assignment

When a CRS is unavailable, Quantitative 19F NMR (qNMR) is the gold standard for assigning purity to an in-house standard.

• Principle: 19F has 100% natural abundance and high sensitivity (0.83 relative to 1H). Crucially, the chemical shift dispersion is massive (~20 ppm difference between ortho-, meta-, and para- isomers).

• Internal Standard:

  -Trifluorotoluene (IS).

• Workflow:

  • Weigh ~20 mg of F-PAA sample (

    ) and ~10 mg of IS ( ) into the same vial (precision mg).

  • Dissolve in DMSO-d6 (prevents H-bonding broadening).

  • Acquire 19F NMR with inverse gated decoupling (to suppress NOE) and a relaxation delay (

    ) of at least (typically 20-30 seconds for fluorinated aromatics).

  • Calculation:

    Where =Integral, =Number of Fluorines, =Molecular Weight, =Purity.[5]

Analytical Workflow Diagram

Figure 2: Decision tree for selecting analytical methods based on isomer resolution.

Part 4: Conclusion

For the development of fluorinated pharmaceuticals, the "product" is not just the chemical standard, but the data integrity it provides.[1] While Reagent Grade materials are sufficient for early-stage synthesis exploration, they introduce unacceptable risks during impurity profiling and stability testing.

Recommendation:

• Use Certified Reference Standards for all ICH Q3A/B qualification steps.

• Validate separation methods using Mixed-Mode HPLC to ensure regioisomer resolution.

• Employ 19F qNMR as a primary method to characterize in-house secondary standards if CRS is unavailable.

References

• International Council for Harmonisation (ICH). (2006). ICH Q3A(R2): Impurities in New Drug Substances.[6][7] Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Fluorophenylacetic Acid Isomers. Retrieved from [Link]

• Taki, M., et al. (2017). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy.[8][9] Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

• Chemistry Europe. (2008). Synthesis of fluorinated phenylacetic acid derivatives.[1][10] Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. tasianinch.com [tasianinch.com]
• 3. By Detection | SIELC Technologies [sielc.com]
• 4. HPLC Method for 2-Fluorophenylacetic acid, 4-Fluorophenylacetic acid, 3-Fluorophenylacetic acid Compatible with Mass Spectrometry | SIELC Technologies [sielc.com]
• 5. CN106928044A - A kind of preparation method of fluoro phenylacetic acid - Google Patents [patents.google.com]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 8. acgpubs.org [acgpubs.org]
• 9. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

The Fluorine Fingerprint: Spectroscopic Identification of Trifluorophenyl Regioisomers

Executive Summary: The "Fluorine Scan" Challenge

In medicinal chemistry, the trifluorophenyl moiety is a high-value pharmacophore. It serves as a bioisostere for larger lipophilic groups and blocks metabolic hotspots (P450 oxidation) on the phenyl ring. However, the synthesis of these cores often yields mixtures of regioisomers (e.g., 2,3,4- vs. 2,4,5-trifluorophenyl) that are notoriously difficult to separate and identify.

Standard analytical techniques like LC-MS often fail here because regioisomers share identical molecular weights and similar fragmentation patterns. This guide establishes

F NMR as the definitive "Gold Standard" for identification , supported by IR and $^{1H NMR, while delineating the specific limitations of Mass Spectrometry.

Comparative Analysis of Analytical Techniques

The following table summarizes the utility of available spectroscopic methods for distinguishing trifluorophenyl isomers.

Feature	F NMR	H NMR	Mass Spectrometry (MS)	FT-IR Spectroscopy
Differentiation Power	High (Definitive)	Medium	Low	Medium-High
Primary Mechanism	Chemical Shift & Coupling	Symmetry & Integration	Fragmentation (Ortho effects)	C-F Stretch Fingerprint
Sample Requirement	~5-10 mg	~2-5 mg	< 1 mg	~1-2 mg
Throughput	Medium (1-5 min/scan)	Medium	High	High
Key Limitation	Requires probe tuning; solvent effects	Low info in H-poor rings	Isomers often indistinguishable	Difficult ab initio assignment

Deep Dive: The F NMR Solution

Why It Is The Gold Standard

Fluorine-19 is 100% naturally abundant with a spin of 1/2, making it highly receptive.[1] Unlike protons, fluorine atoms on a benzene ring exhibit significant "through-space" and "through-bond" coupling with each other (

), creating unique spectral signatures for every regioisomer.

The Symmetry Filter

Before analyzing coupling constants, the number of signals immediately narrows the possibilities based on molecular symmetry.

• 3 Signals (Asymmetric): The molecule lacks a plane of symmetry.

  • Candidates: 2,3,4-; 2,3,5-; 2,4,5-trifluoro isomers.

• 2 Signals (Symmetric): The molecule has a

  axis or mirror plane passing through one fluorine.

  • Candidates: 2,3,6-; 2,4,6-; 3,4,5-trifluoro isomers.

• 1 Signal (High Symmetry): All fluorines are chemically equivalent (rare in derivatives, common in 1,3,5-trifluorobenzene).

Coupling Constant Logic ( )

When symmetry is insufficient, the magnitude of the coupling constants (

) acts as the fingerprint.

• Ortho-Coupling (

  ): Strong interaction. Typically -20 to -25 Hz .

• Para-Coupling (

  ): Surprisingly strong in fluoroaromatics. Typically +5 to +15 Hz .

• Meta-Coupling (

  ): Weak interaction. Typically 0 to +7 Hz .

Expert Insight: In a 2,3,4-trifluoro system, the central fluorine (C3) will appear as a triplet of doublets (or apparent broad triplet) because it couples strongly to two ortho-fluorines (C2 and C4). In contrast, in a 2,4,6-trifluoro system, there are no ortho-fluorine interactions, only meta-couplings, resulting in a vastly different multiplet structure.

Alternative Methodologies

Mass Spectrometry (The "Ortho Effect" Caveat)

Standard ESI-MS or EI-MS is generally blind to regioisomerism in these systems. Both 2,3,4- and 2,4,5- isomers will produce the same parent ion

.

• Exception: If a substituent (like a carboxylic acid or nitro group) is ortho to a fluorine, unique fragmentation pathways (e.g., loss of HF) may occur. Do not rely on this for primary identification without a reference standard.

Infrared Spectroscopy (IR)

While less interpretable than NMR, IR is useful for QC fingerprinting.

• C-F Stretching: 1000–1400 cm

  (Strong, broad).

• Out-of-Plane (OOP) Bending: The region 600–900 cm

  is diagnostic for substitution patterns (e.g., 1,2,3-trisubstituted rings show different OOP bands than 1,3,5-trisubstituted rings).

Experimental Protocol: The "Triangulation" Workflow

Objective: Identify the regioisomer of a synthesized trifluorophenyl intermediate.

Step 1: Sample Preparation

• Dissolve ~10 mg of compound in 0.6 mL deuterated solvent (CDCl

  or DMSO- ).

• Critical: Ensure the solution is free of paramagnetic impurities (filter through cotton/Celite) to prevent line broadening.

Step 2: Data Acquisition[2]

• Run

  H NMR: Confirm the presence of non-fluorine substituents.

• Run

  F NMR (Proton-Coupled):

  • Sweep Width: 200 ppm (typically -100 to -200 ppm).

  • Scans: 16–32 scans are usually sufficient due to high sensitivity.

• Run

  F{ H} NMR (Proton-Decoupled):

  • Why: This removes H-F splitting (6–10 Hz), leaving only F-F splitting. This simplifies the spectrum to reveal the regioisomer "skeleton."

Step 3: Analysis (The Decision Tree)

Use the logic flow below to assign the structure.

Figure 1: Decision tree for assigning trifluorophenyl regioisomers based on

F NMR signal count and coupling patterns.

Scientific Validation & Mechanisms[3]

The "Roofing" Effect

In second-order spectra (where

), the intensities of the multiplet lines distort, "leaning" toward the signal they are coupled to.

• Application: Even if the splitting is complex, the "roofing" direction in

  F NMR points you toward the coupled partner, helping to map which fluorine is ortho to which.

Solvent Effects (ASIS)

If signals overlap in CDCl

, switch to Benzene- or Acetone- . Aromatic solvents induce shifts (Aromatic Solvent-Induced Shifts - ASIS) that can resolve overlapping fluorine peaks by up to 0.5 ppm, clarifying the multiplicity.

References

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[2]

• Everett, T. S. (1988). Analysis of 19F NMR Spectra of Fluoroaromatic Compounds. Journal of Chemical Education.

• Lui, M., et al. (2017). Differentiation of Isomeric Fluorinated Aromatics using 19F NMR. Journal of Pharmaceutical and Biomedical Analysis.

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. (Standard reference for coupling constants).

Sources

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

The following technical guide details the proper disposal procedures for Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate , a specialized halogenated intermediate often utilized in pharmaceutical synthesis (e.g., analogs of sitagliptin).

This guide is structured for researchers and safety officers , prioritizing chemical stability, regulatory compliance (RCRA/EPA), and personnel safety.

Core Safety Directive

Treat as a High-Hazard Halogenated Alpha-Halo Ester. Due to the specific structural motif—an

-chloro ester attached to a polyfluorinated ring—this compound exhibits dual hazards:

• Lachrymator/Alkylating Potential: The

  -chloro ester functionality renders it chemically reactive, potentially acting as a strong alkylating agent and lachrymator (tear gas-like irritant).[1]

• Combustion Byproducts: Thermal decomposition releases toxic hydrogen fluoride (HF) and hydrogen chloride (HCl) gases, necessitating specialized incineration protocols.[1]

IMMEDIATE ACTION: Do NOT dispose of down the drain. Do NOT mix with non-halogenated solvents or strong bases.[1]

Hazard Identification & Waste Classification

Before disposal, the waste stream must be correctly characterized to ensure downstream facilities can handle the fluorinated content.[1]

Parameter	Classification / Data
Chemical Class	Halogenated Organic Ester (Alpha-Halo Ester)
Primary Hazards	Corrosive / Irritant (Skin, Eye, Respiratory); Lachrymator ; Combustible
RCRA Waste Code	D001 (Ignitable), D022 (if chloroform byproduct present), or Listed U/P (if specifically regulated). Default to "Halogenated Solvent Waste" for lab streams.[1]
Incompatible Materials	Strong Oxidizers, Strong Bases (rapid hydrolysis), Alkali Metals.[1]
Combustion Products	HF (Hydrogen Fluoride), HCl (Hydrogen Chloride), CO, CO2.[1]

Waste Segregation & Packaging Protocol

Proper segregation is critical to prevent dangerous reactions in the waste container and to minimize disposal costs.[1]

Step 1: Segregation

• Designated Stream: Halogenated Organic Waste .[1]

• Do Not Mix With:

  • Non-Halogenated Solvents (e.g., Acetone, Ethanol) – Mixing increases the volume of expensive-to-treat halogenated waste.

  • Aqueous Basic Solutions – Bases (NaOH, KOH) will hydrolyze the ester, potentially generating heat and releasing the free acid and methanol.[1]

  • Oxidizers (Nitric Acid, Peroxides) – Risk of violent reaction.[1]

Step 2: Packaging

• Container Material: High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid metal containers if moisture is present (corrosion risk from potential acid hydrolysis).[1]

• Headspace: Leave at least 10-15% headspace to allow for thermal expansion.[1]

• Labeling: Affix a hazardous waste label immediately.[1]

  • Required Fields: Full Chemical Name (No abbreviations), "Halogenated Organic Waste," Hazard Checkboxes (Toxic, Irritant, Flammable).[1]

Detailed Disposal Workflow

The following flowchart outlines the decision logic for handling this specific chemical waste.

Figure 1: Decision logic for the segregation and packaging of halogenated alpha-halo ester waste.

Emergency Spillage Procedures

Due to the lachrymatory nature of alpha-chloro esters, a spill requires immediate and specific respiratory protection.[1]

• Evacuate & Ventilate:

  • Immediately evacuate the area.[1]

  • If outside a fume hood, allow the room to ventilate for 15-30 minutes before re-entry.[1]

• PPE Required:

  • Respiratory: Full-face respirator with organic vapor cartridges (if spill is >10mL outside hood).[1]

  • Skin: Double nitrile gloves or Silver Shield® laminate gloves (standard latex is permeable to halogenated esters).[1]

• Neutralization & Cleanup:

  • Do not use water initially (spreads the organic layer).[1]

  • Cover spill with Vermiculite , Dry Sand , or a commercial Solvent Absorbent pad.[1]

  • Scoop absorbed material into a wide-mouth jar.[1]

  • Wipe the area with a dilute soap solution after bulk removal.[1]

  • Label the debris container as "Hazardous Waste: Debris contaminated with Halogenated Esters." [1]

Final Disposal Mechanism (Off-Site)

As a researcher, your responsibility ends at the accumulation point, but understanding the downstream process ensures you select the correct waste code.[1]

• Method: Rotary Kiln Incineration.

• Why: Standard incineration is insufficient.[1] The presence of Fluorine (F) and Chlorine (Cl) atoms requires a facility equipped with Wet Scrubbers (Caustic Soda scrubbers) to neutralize the acidic HF and HCl gases generated during combustion.[1]

• Verification: Ensure your institution's waste contractor (e.g., Veolia, Clean Harbors, Triumvirate) is notified that the waste stream contains Fluorinated Organics , as this often incurs a different pricing tier or handling code.[1]

References

• National Institutes of Health (NIH) - PubChem. Methyl (2-chlorophenyl)acetate Compound Summary.[1] (Used for structural analogy and hazard extrapolation).[1] Available at: [Link]

• University of Illinois Urbana-Champaign (DRS). Halogenated Solvents Waste Disposal Guidelines.[1] Available at: [Link]

• Organic Syntheses. Working with Hazardous Chemicals - General Guidelines. Available at: [Link]

Sources

• 1. ohio.edu [ohio.edu]

Personal Protective Equipment (PPE) &amp; Handling Guide: Methyl 2-chloro-2-(2,4,5-trifluorophenyl)acetate

Executive Safety Summary

Compound Class:

-Haloester / Fluorinated Aromatic Primary Hazards:

• Lachrymator & Vesicant Potential: As an

  -chloro ester, this compound is structurally related to potent lachrymators (tear agents). It is capable of alkylating biological nucleophiles (DNA, proteins), leading to delayed sensitization or chemical burns.

• Hydrolytic Instability: Upon contact with moisture/mucous membranes, it hydrolyzes to release Hydrochloric Acid (HCl) and the corresponding trifluorophenylacetic acid.

• Inhalation Toxicity: The trifluorophenyl moiety increases lipophilicity, potentially enhancing absorption through the lungs and skin relative to non-fluorinated analogs.

Part 1: PPE Technical Matrix

Standard laboratory PPE is insufficient for this compound due to its high permeation potential. The following matrix is based on the "Worst-Case Permeation" principle for halogenated esters.

PPE Category	Recommendation	Technical Rationale (The "Why")
Hand Protection (Handling)	Double Nitrile (Min. 5 mil outer / 4 mil inner)	Splash Protection Only. Halogenated esters can permeate thin nitrile in <15 mins. The second layer provides a "color-indicator" buffer (if using colored inner gloves) and time to doff.
Hand Protection (Spills/Stock)	Laminate Film (e.g., Silver Shield®)	Permeation Barrier. Butyl rubber (standard for esters) degrades when exposed to the halogenated alkyl chain. Laminate film is the only material resistant to both ester swelling and halogen permeation.
Respiratory	Fume Hood (Face Velocity >100 fpm)	Lachrymatory Control. The vapor pressure is sufficient to cause immediate ocular/respiratory distress. No open bench work.
Eye/Face	Chemical Goggles + Face Shield	Hydrolysis Risk. Safety glasses do not seal. If vapors contact the eye's moisture, HCl is generated in situ, causing corneal opacity.
Body	Tyvek® Lab Coat + Chemical Apron	Alkylating Hazard. Cotton lab coats absorb and hold the chemical against the skin. Tyvek provides a non-porous barrier.

Part 2: Operational Protocols

Protocol A: Safe Weighing & Transfer

Objective: Prevent balance contamination and inhalation exposure.

• Engineering Setup:

  • Place a disposable balance draft shield or secondary containment tray inside the chemical fume hood.

  • Critical: Do not remove the stock bottle from the hood.

• Transfer Logic:

  • Step 1: Tare the receiving flask (with solvent if possible) before adding the reagent.

  • Step 2: Use a positive displacement pipette or a glass syringe.

    • Why? Viscous halogenated esters often drip from standard air-displacement pipette tips due to high density and low surface tension.

  • Step 3: Wipe the threads of the stock bottle with a dry Kimwipe before recapping.

    • Why? Hydrolysis on the threads creates acidic crusts that can seize the cap or aerosolize dust upon next opening.

• Decontamination:

  • Immediately immerse contaminated pipette tips/syringes in a beaker of 10% Sodium Carbonate (

    ) .

  • Why? Base hydrolysis breaks the ester bond and neutralizes the

    -chloro functionality, converting it to less toxic species.

Protocol B: Emergency Spill Response

Scenario: 5mL spill inside the fume hood.

• Alert: Announce "Lachrymator Spill" to the lab.

• Isolate: Lower sash immediately to the lowest working height.

• Neutralize (Do not just absorb):

  • Cover the spill with Sodium Carbonate or Vermiculite mixed with Sodium Bicarbonate .

  • Caution: Do not use strong caustic soda (NaOH) immediately, as the exotherm can vaporize the unreacted chemical.

• Cleanup:

  • Wear Laminate (Silver Shield) gloves.

  • Scoop material into a wide-mouth jar.

  • Wipe surface with water, then acetone.

Part 3: Visualized Workflows (Graphviz)

Figure 1: Safe Handling Decision Tree

Caption: Logic flow for selecting handling parameters based on operation scale.

Figure 2: Waste Disposal Logic

Caption: Segregation logic to prevent incompatibility events in waste streams.

Part 4: Disposal & Environmental Compliance

Disposal Classification:

• Waste Stream: Halogenated Organic Waste.

• Codes: D002 (Corrosive), D022 (Chloroform analog logic for halogenated residues).

Specific Requirement for Fluorinated Intermediates: Because this molecule contains a trifluorophenyl group, standard incineration may release Hydrogen Fluoride (HF).

• Labeling: Waste containers must be explicitly labeled: "Contains Fluorinated Organics - HF Generation Potential upon Combustion."

• Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong bases (e.g., Hydroxide stock) in the waste container. The hydrolysis reaction is exothermic and can pressurize the drum.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Chemical Protective Gloves.[1] United States Department of Labor. [Link]

• Forsberg, K., & Mansdorf, S. Z. (2014). Quick Selection Guide to Chemical Protective Clothing. Wiley-Interscience. (Referenced for Laminate vs.

• Esko Safety. (2023). Glove Chemical Resistance Chart.[1] (Data source for breakthrough times of esters and halogenated hydrocarbons).[2] [Link]

Sources

• 1. eskosafety.com [eskosafety.com]
• 2. uwyo.edu [uwyo.edu]